1-(4-Aminophenyl)methanesulfonamide

• CAS: 4403-84-3

Core Science & Biosynthesis

A-Z Guide to 1-(4-Aminophenyl)methanesulfonamide: Synthesis and Characterization

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 1-(4-Aminophenyl)methanesulfonamide, a key intermediate in the development of various pharmaceuticals and functional materials. This document outlines a reliable, multi-step synthetic protocol, commencing from readily available starting materials, and details the subsequent purification and in-depth characterization of the final compound. This guide is intended for researchers, scientists, and professionals in the field of drug development and materials science, offering both theoretical insights and practical, field-tested methodologies.

Introduction: Significance of 1-(4-Aminophenyl)methanesulfonamide

1-(4-Aminophenyl)methanesulfonamide and its derivatives are pivotal building blocks in medicinal chemistry and materials science. The presence of a primary aromatic amine, a flexible methylene linker, and a sulfonamide moiety provides a versatile scaffold for the synthesis of a diverse range of compounds with potential biological activities. Notably, this structural motif is found in various therapeutic agents, including anti-inflammatory drugs and antimicrobial compounds.[1][2][3] The ability to functionalize the amino group allows for the introduction of various pharmacophores, making it a valuable intermediate for lead optimization in drug discovery programs.

Synthetic Strategy and Protocol

The synthesis of 1-(4-Aminophenyl)methanesulfonamide is typically achieved through a two-step process involving the formation of a sulfonamide from a sulfonyl chloride, followed by the reduction of a nitro group to the corresponding amine. This approach ensures high yields and purity of the final product.

Overall Synthetic Scheme

The synthesis commences with the conversion of (4-nitrophenyl)methanesulfonyl chloride to 1-(4-nitrophenyl)methanesulfonamide, which is then reduced to the target compound, 1-(4-aminophenyl)methanesulfonamide.

Caption: Synthetic pathway for 1-(4-Aminophenyl)methanesulfonamide.

Step 1: Synthesis of 1-(4-Nitrophenyl)methanesulfonamide

The first step involves the reaction of (4-nitrophenyl)methanesulfonyl chloride with ammonia. The sulfonyl chloride can be prepared from 4-nitrobenzyl chloride.[4]

• Expert Insight: The use of (4-nitrophenyl)methanesulfonyl chloride is a common starting point for the synthesis of various sulfonamides. The electron-withdrawing nitro group activates the aromatic ring, facilitating certain reactions, and can be readily converted to an amino group in a later step.

Protocol:

• In a well-ventilated fume hood, dissolve (4-nitrophenyl)methanesulfonyl chloride (1.0 eq) in a suitable solvent such as dichloromethane.

• Cool the solution to 0-5 °C using an ice bath.

• Bubble ammonia gas through the solution or add aqueous ammonia dropwise while maintaining the temperature below 10 °C.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Upon completion, filter the reaction mixture to collect the solid product.

• Wash the solid with cold water and then with a small amount of cold dichloromethane.

• Dry the product under vacuum to obtain 1-(4-nitrophenyl)methanesulfonamide as a solid.

Step 2: Synthesis of 1-(4-Aminophenyl)methanesulfonamide

The second step is the reduction of the nitro group of 1-(4-nitrophenyl)methanesulfonamide to an amine. A variety of reducing agents can be employed, with hydrazine hydrate in the presence of a catalyst being an effective and scalable option.[5]

• Expert Insight: The choice of reducing agent is critical to avoid the reduction of the sulfonamide group. Hydrazine hydrate with a catalyst like Raney nickel or palladium on carbon is selective for the nitro group under controlled conditions. This method is often preferred in industrial settings due to its efficiency and cost-effectiveness.[5]

Protocol:

• To a solution of 1-(4-nitrophenyl)methanesulfonamide (1.0 eq) in ethanol, add a catalytic amount of Raney nickel or 10% Pd/C.

• Heat the mixture to a gentle reflux.

• Add hydrazine hydrate (3.0-5.0 eq) dropwise over a period of 30-60 minutes.

• Continue refluxing and monitor the reaction by TLC.

• After the reaction is complete, cool the mixture to room temperature and filter through a pad of celite to remove the catalyst.

• Evaporate the solvent under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield 1-(4-aminophenyl)methanesulfonamide.

Characterization of 1-(4-Aminophenyl)methanesulfonamide

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized compound. A combination of spectroscopic and chromatographic techniques should be employed.

Spectroscopic Analysis

Technique	Expected Observations
¹H NMR	Signals corresponding to the aromatic protons (typically two doublets in the range of 6.5-7.5 ppm), a singlet for the methylene protons (~4.0-4.5 ppm), a broad singlet for the amine protons, and a singlet for the sulfonamide protons.
¹³C NMR	Resonances for the aromatic carbons, with the carbon attached to the amino group appearing at a characteristic upfield shift. A signal for the methylene carbon will also be present.
Mass Spec.	The molecular ion peak (M+) or the protonated molecular ion peak ([M+H]+) corresponding to the molecular weight of the compound (C7H10N2O2S, MW: 186.23 g/mol ).[6]
IR Spec.	Characteristic absorption bands for N-H stretching of the primary amine (around 3300-3500 cm⁻¹), S=O stretching of the sulfonamide (around 1150 and 1350 cm⁻¹), and C-H stretching of the aromatic ring.[7][8][9][10]

Chromatographic Analysis

Technique	Methodology and Expected Results
HPLC	A reverse-phase HPLC method using a C18 column with a mobile phase of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid) can be used to assess purity. A single major peak should be observed.
TLC	A suitable solvent system (e.g., ethyl acetate/hexane) can be used to monitor the reaction and for a preliminary purity check. The product should appear as a single spot.

Physical Properties

Property	Value
Appearance	Off-white to light yellow solid.
Melting Point	A sharp melting point is indicative of high purity.
Solubility	Generally soluble in polar organic solvents like DMSO and methanol.

Experimental Workflow and Data Validation

A robust experimental workflow ensures reproducibility and the generation of reliable data. The following diagram illustrates the logical flow from synthesis to final characterization.

Caption: Workflow for the synthesis and characterization of 1-(4-Aminophenyl)methanesulfonamide.

Conclusion

This guide has detailed a reliable and efficient method for the synthesis and characterization of 1-(4-Aminophenyl)methanesulfonamide. By following the outlined protocols and employing the described analytical techniques, researchers can confidently prepare and validate this important chemical intermediate for its intended applications in drug discovery and materials science. The provided insights into the rationale behind the experimental choices aim to empower scientists to not only replicate the synthesis but also to adapt and troubleshoot the process as needed.

References

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• MySkinRecipes. (n.d.). (4-Aminophenyl)methanesulfonamide. Retrieved from [Link]

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• ResearchGate. (n.d.). Synthesis of N-(2-(3-hydroxyphenoxy)-4-nitrophenyl)methanesulfonamide. Retrieved from [Link]

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• PubMed. (1995). Effects of the novel anti-inflammatory compounds, N-[2-(cyclohexyloxy)-4-nitrophenyl] methanesulphonamide (NS-398) and 5-methanesulphonamido-6-(2,4-difluorothio-phenyl)-1-inda none (L-745337), on the cyclo-oxygenase activity of human blood prostaglandin endoperoxide synthases. Retrieved from [Link]

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• ResearchGate. (2025). Medicinal Chemistry Approach to Sulfonamide-Based 4-(4-Aminophenyl)Morpholin-3-one Derivatives as Antimicrobial Agents. Retrieved from [Link]

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• PubChem. (n.d.). (4-Nitro-2-phenoxyphenyl)methanesulfonamide. Retrieved from [Link]

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• ResearchGate. (2010). Infrared spectroscopic study of the amidation reaction of aminophenyl modified Au surfaces and p-nitrobenzoic acid as model system. Retrieved from [Link]

• MDPI. (n.d.). Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Retrieved from [Link]

• ResearchGate. (n.d.). Partial 1H NMR spectra of 4e in DMSO-d6 in which peaks are assigned to.... Retrieved from [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 1-(4-Aminophenyl)methanesulfonamide and Its Isomers

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties of key aminophenyl methanesulfonamide isomers, a class of compounds with potential significance in medicinal chemistry and drug development. Due to nomenclature ambiguity in literature and commercial databases, this paper first clarifies the structural differences between 1-(4-Aminophenyl)-N-methylmethanesulfonamide, (4-Aminophenyl)methanesulfonamide, and N-(4-Aminophenyl)methanesulfonamide. The primary focus of this guide is 1-(4-Aminophenyl)-N-methylmethanesulfonamide due to the greater availability of public data. We will delve into its core physicochemical characteristics, including its structural attributes, solubility, spectral data, and predicted properties. Furthermore, we will present standardized experimental protocols for the characterization of such compounds, discuss a plausible synthetic route, and explore the implications of these properties for pharmaceutical development. This guide is intended to be a valuable resource for researchers and professionals working with these and structurally related molecules.

Introduction: Navigating the Isomeric Landscape of Aminophenyl Methanesulfonamides

The precise chemical identity of a molecule is paramount in scientific research, particularly in the fields of chemistry and pharmacology. The term "1-(4-Aminophenyl)methanesulfonamide" can be ambiguous and has been used interchangeably in some contexts with structurally distinct isomers. This guide will address the three most pertinent isomers to provide clarity and a solid foundation for future research.

The three key isomers under consideration are:

• 1-(4-Aminophenyl)-N-methylmethanesulfonamide: In this isomer, a methanesulfonamide group is attached to a benzene ring at the para position relative to an amino group, and the sulfonamide nitrogen is methylated.

• (4-Aminophenyl)methanesulfonamide: This isomer features a methanesulfonamide group directly attached to the benzene ring, para to the amino group, with an unsubstituted sulfonamide nitrogen.

• N-(4-Aminophenyl)methanesulfonamide: Here, the methanesulfonyl group is bonded to the nitrogen of the aniline moiety.

To visually delineate these structures, the following diagram illustrates their distinct connectivity.

Figure 1: Chemical Structures of Key Aminophenyl Methanesulfonamide Isomers.

This guide will primarily focus on 1-(4-Aminophenyl)-N-methylmethanesulfonamide due to the richer dataset available in public repositories.

Core Physicochemical Properties of 1-(4-Aminophenyl)-N-methylmethanesulfonamide

A thorough understanding of a compound's physicochemical properties is the bedrock of drug discovery and development, influencing everything from formulation to pharmacokinetic profiles.

Structural and General Properties

The fundamental properties of 1-(4-Aminophenyl)-N-methylmethanesulfonamide are summarized in the table below. These data are compiled from reputable chemical databases and provide a snapshot of the molecule's identity.

Property	Value	Source
IUPAC Name	1-(4-aminophenyl)-N-methylmethanesulfonamide	PubChem[1]
CAS Number	109903-35-7	PubChem[1]
Molecular Formula	C₈H₁₂N₂O₂S	PubChem[1]
Molecular Weight	200.26 g/mol	PubChem[1][2]
Canonical SMILES	CNS(=O)(=O)CC1=CC=C(C=C1)N	PubChem[1]
InChI Key	CIWNHTXCBHTWRV-UHFFFAOYSA-N	PubChem[1][2]
Physical Form	Solid (for hydrochloride salt)	Sigma-Aldrich
Purity	97% (for hydrochloride salt)	Sigma-Aldrich

Computed Physicochemical Parameters

Computational models provide valuable early insights into the behavior of a molecule. The following table lists key computed properties for 1-(4-Aminophenyl)-N-methylmethanesulfonamide.

Computed Property	Value	Source
XLogP3	0.1	PubChem[1][2]
Hydrogen Bond Donor Count	2	PharmaCompass[2]
Hydrogen Bond Acceptor Count	4	PharmaCompass[2]
Rotatable Bond Count	3	PharmaCompass[2]
Topological Polar Surface Area	80.6 Ų	PubChem[1][2]

The low XLogP3 value suggests that the compound is relatively hydrophilic, which has significant implications for its solubility and membrane permeability. The topological polar surface area (TPSA) is a key indicator of a drug's transport properties; a value of 80.6 Ų is within a favorable range for oral bioavailability.

Spectral Characterization

Spectroscopic data provides empirical confirmation of a molecule's structure and purity.

Infrared (IR) Spectroscopy

FTIR spectra are available for 1-(4-Aminophenyl)-N-methylmethanesulfonamide.[1] Key expected vibrational frequencies include:

• N-H stretching of the primary amine, typically appearing as two bands in the 3300-3500 cm⁻¹ region.

• C-H stretching from the aromatic ring and methyl groups around 2850-3100 cm⁻¹.

• S=O stretching of the sulfonamide group, which characteristically shows two strong bands around 1350-1300 cm⁻¹ (asymmetric) and 1160-1120 cm⁻¹ (symmetric).

• C=C stretching within the aromatic ring in the 1450-1600 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While a specific, published, and assigned NMR spectrum for 1-(4-Aminophenyl)-N-methylmethanesulfonamide was not found in the initial search, a predicted ¹H NMR spectrum would exhibit the following key signals:

• Aromatic protons: Two sets of doublets in the aromatic region (typically δ 6.5-8.0 ppm), corresponding to the protons on the substituted benzene ring.

• Methylene protons (-CH₂-): A singlet corresponding to the two protons of the methylene bridge between the phenyl ring and the sulfonyl group.

• N-Methyl protons (-N-CH₃): A singlet corresponding to the three protons of the methyl group on the sulfonamide nitrogen.

• Amine protons (-NH₂): A broad singlet for the two protons of the primary amine group.

• Sulfonamide N-H proton: A signal for the proton on the sulfonamide nitrogen, which may be broadened or exchangeable.

The workflow for structural elucidation using NMR is a cornerstone of chemical analysis.

Figure 2: A typical workflow for structural elucidation using NMR spectroscopy.

Experimental Protocols for Physicochemical Characterization

To ensure data integrity and reproducibility, standardized protocols are essential.

Protocol for Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the thermodynamic solubility of a compound.

Objective: To determine the aqueous solubility of 1-(4-Aminophenyl)-N-methylmethanesulfonamide at a specified temperature.

Materials:

• 1-(4-Aminophenyl)-N-methylmethanesulfonamide

• Phosphate-buffered saline (PBS), pH 7.4

• Orbital shaker with temperature control

• Centrifuge

• HPLC system with a suitable column (e.g., C18) and UV detector

• Volumetric flasks and pipettes

Procedure:

• Preparation of Supersaturated Solution: Add an excess amount of the compound to a known volume of PBS (pH 7.4) in a sealed container. The excess solid should be clearly visible.

• Equilibration: Place the container in an orbital shaker set to a constant temperature (e.g., 25°C or 37°C) and agitate for a defined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge the suspension at high speed to pellet the excess solid.

• Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Dilute the aliquot with the mobile phase to a concentration within the linear range of the HPLC calibration curve.

• Quantification: Analyze the diluted sample by HPLC. Determine the concentration of the compound by comparing its peak area to a standard calibration curve.

• Calculation: Calculate the solubility in mg/mL or µg/mL based on the measured concentration and the dilution factor.

Trustworthiness: This protocol includes an equilibration step to ensure thermodynamic solubility is measured, and quantification by a validated HPLC method provides accuracy and precision.

Synthesis and Reactivity

A reliable synthetic route is crucial for obtaining the necessary quantities of a compound for research and development.

Synthetic Approach

A plausible method for the synthesis of 1-(4-Aminophenyl)-N-methylmethanesulfonamide involves the reduction of a nitro-group precursor.[3]

Figure 3: A generalized synthetic scheme for the preparation of 1-(4-Aminophenyl)-N-methylmethanesulfonamide.

This approach is advantageous as the starting materials are often commercially available, and the reduction of an aromatic nitro group is a well-established and high-yielding transformation in organic chemistry.[3]

Implications for Drug Development

The physicochemical properties of 1-(4-Aminophenyl)-N-methylmethanesulfonamide provide preliminary insights into its potential as a drug candidate.

• Absorption: The compound's moderate TPSA and low XLogP3 suggest that it may have reasonable oral absorption. However, its solubility will be a critical factor. Low solubility can be a major hurdle for oral drug delivery.

• Distribution: The hydrophilic nature of the molecule might limit its ability to cross the blood-brain barrier, which could be advantageous or disadvantageous depending on the therapeutic target.

• Metabolism: The primary amine and the N-methyl group are potential sites for metabolic transformation by cytochrome P450 enzymes and other metabolic pathways.

• Excretion: The compound's water-soluble nature would likely favor renal excretion.

These properties highlight the importance of early-stage physicochemical profiling in identifying potential liabilities and guiding the optimization of lead compounds.

Conclusion

This technical guide has provided a detailed examination of the physicochemical properties of 1-(4-Aminophenyl)-N-methylmethanesulfonamide, while also clarifying its structural relationship to key isomers. The compiled data on its structural, computed, and spectral properties, along with standardized experimental protocols and a plausible synthetic route, offer a solid foundation for researchers. The analysis of these properties in the context of drug development underscores the critical role of physicochemical characterization in the journey from a chemical entity to a therapeutic agent. It is our hope that this guide will serve as a valuable and practical resource for the scientific community.

References

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An In-depth Technical Guide to the Antimicrobial Mechanism of Action of 1-(4-Aminophenyl)methanesulfonamide

Abstract

This technical guide provides a comprehensive overview of the antimicrobial mechanism of action of 1-(4-Aminophenyl)methanesulfonamide, a synthetic sulfonamide antibiotic. We delve into the core biochemical pathways targeted by this compound, elucidating its role as a competitive inhibitor of dihydropteroate synthase (DHPS) within the essential bacterial folic acid biosynthesis pathway. This document is intended for researchers, scientists, and drug development professionals, offering in-depth theoretical grounding, practical experimental protocols, and data interpretation to facilitate further research and development in the field of antimicrobial agents.

Introduction: The Imperative for Novel Antimicrobial Strategies

The rise of antimicrobial resistance presents a formidable challenge to global health, necessitating the continuous discovery and development of new therapeutic agents.[1][2] Sulfonamides were among the first classes of synthetic antibiotics and continue to be a cornerstone in the treatment of various bacterial infections.[3][4] 1-(4-Aminophenyl)methanesulfonamide belongs to this crucial class of drugs, and a thorough understanding of its mechanism of action is paramount for its effective clinical application and the development of next-generation derivatives. This guide will provide a detailed exploration of its molecular interactions and the downstream consequences for bacterial viability.

The Molecular Target: Dihydropteroate Synthase (DHPS) in the Folate Biosynthesis Pathway

The selective toxicity of sulfonamides, including 1-(4-Aminophenyl)methanesulfonamide, against bacteria lies in their ability to target a metabolic pathway essential for prokaryotes but absent in humans.[1][4][5] Bacteria, unlike mammals, cannot utilize pre-formed folic acid from their environment and must synthesize it de novo.[6][7][8] This pathway is critical for the production of tetrahydrofolate, a vital cofactor in the synthesis of nucleic acids (DNA and RNA) and certain amino acids.[5][][10]

The key enzyme in this pathway that is targeted by 1-(4-Aminophenyl)methanesulfonamide is dihydropteroate synthase (DHPS).[5][10][11] DHPS catalyzes the condensation of para-aminobenzoic acid (PABA) with 6-hydroxymethyl-7,8-dihydropterin pyrophosphate (DHPP) to form 7,8-dihydropteroate.[11]

Diagram of the Bacterial Folic Acid Biosynthesis Pathway

Caption: Inhibition of the bacterial folic acid biosynthesis pathway by 1-(4-Aminophenyl)methanesulfonamide.

Mechanism of Action: Competitive Inhibition

1-(4-Aminophenyl)methanesulfonamide functions as a competitive antagonist of PABA.[3] Its structural similarity to PABA allows it to bind to the active site of DHPS, thereby preventing the natural substrate from binding and halting the synthesis of dihydropteroate.[3][4] This competitive inhibition is a cornerstone of its antimicrobial activity.

The consequence of DHPS inhibition is the depletion of the downstream products of the folate pathway, most critically tetrahydrofolate. Without an adequate supply of tetrahydrofolate, bacteria are unable to synthesize the necessary precursors for DNA replication and cell division, leading to a bacteriostatic effect, where bacterial growth and reproduction are halted.[5][12]

Experimental Validation of the Mechanism of Action

A series of well-established experimental protocols can be employed to validate the antimicrobial mechanism of 1-(4-Aminophenyl)methanesulfonamide.

Antimicrobial Susceptibility Testing

The initial step is to determine the compound's antimicrobial efficacy against a panel of clinically relevant bacterial strains.

Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC) Determination

• Preparation of Bacterial Inoculum: Culture the test bacteria (e.g., Escherichia coli, Staphylococcus aureus) overnight in appropriate broth (e.g., Mueller-Hinton Broth). Dilute the culture to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the test wells.

• Compound Dilution Series: Prepare a two-fold serial dilution of 1-(4-Aminophenyl)methanesulfonamide in a 96-well microtiter plate. The concentration range should be sufficient to determine the MIC.

• Inoculation: Add the standardized bacterial inoculum to each well of the microtiter plate.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible bacterial growth.

Hypothetical MIC Data for 1-(4-Aminophenyl)methanesulfonamide

Bacterial Strain	Gram Stain	MIC (µg/mL)
Escherichia coli ATCC 25922	Negative	16
Staphylococcus aureus ATCC 29213	Positive	32
Pseudomonas aeruginosa ATCC 27853	Negative	>128
Enterococcus faecalis ATCC 29212	Positive	64

Enzyme Inhibition Assay

To directly demonstrate the inhibition of DHPS, a purified enzyme assay is essential.

Protocol: Dihydropteroate Synthase (DHPS) Inhibition Assay

• Enzyme and Substrate Preparation: Obtain or purify recombinant DHPS. Prepare stock solutions of the substrates, PABA and DHPP.

• Assay Reaction: In a suitable buffer, combine DHPS, DHPP, and varying concentrations of 1-(4-Aminophenyl)methanesulfonamide.

• Initiation of Reaction: Start the reaction by adding PABA.

• Detection: Monitor the formation of the product, dihydropteroate, over time. This can be done using various methods, such as spectrophotometry or high-performance liquid chromatography (HPLC).

• Data Analysis: Plot the reaction rate against the inhibitor concentration to determine the half-maximal inhibitory concentration (IC50).

Hypothetical DHPS Inhibition Data

Compound	IC50 (µM)
1-(4-Aminophenyl)methanesulfonamide	0.85
Sulfamethoxazole (Control)	0.50

Reversal of Antimicrobial Activity with Exogenous Folate Pathway Metabolites

A key experiment to confirm the mechanism of action is to demonstrate that the antimicrobial effect can be reversed by supplying the downstream products of the inhibited pathway.

Protocol: Antagonism Study

• MIC Determination with Supplementation: Perform the MIC assay as described in section 4.1. However, supplement the growth medium with various concentrations of downstream metabolites such as folic acid, dihydrofolate, or tetrahydrofolate.

• Data Analysis: An increase in the MIC value in the presence of these metabolites indicates that the compound's antimicrobial activity is specifically due to the inhibition of the folate pathway.

Diagram of the Experimental Workflow

Caption: A logical workflow for the experimental validation of the antimicrobial mechanism.

Resistance Mechanisms

Bacterial resistance to sulfonamides can emerge through several mechanisms.[11] Understanding these is crucial for the long-term viability of 1-(4-Aminophenyl)methanesulfonamide as a therapeutic agent.

• Target Modification: Mutations in the folP gene, which encodes for DHPS, can lead to an altered enzyme with reduced binding affinity for sulfonamides while still retaining its function with PABA.[13]

• Target Bypass: Some bacteria can acquire alternative metabolic pathways to produce folic acid.

• Increased PABA Production: Overproduction of the natural substrate, PABA, can outcompete the sulfonamide inhibitor.

• Efflux Pumps: Bacteria can acquire or upregulate efflux pumps that actively transport the sulfonamide out of the cell.[2]

Conclusion and Future Directions

1-(4-Aminophenyl)methanesulfonamide exerts its antimicrobial effect through the well-established mechanism of competitive inhibition of dihydropteroate synthase in the bacterial folate biosynthesis pathway. This targeted action provides a high degree of selective toxicity against susceptible bacteria. The experimental methodologies outlined in this guide provide a robust framework for the continued investigation of this and other novel sulfonamide derivatives.

Future research should focus on:

• Characterizing the spectrum of activity against a broader range of clinical isolates.

• Investigating the potential for synergistic effects when combined with other antibiotics, such as dihydrofolate reductase inhibitors (e.g., trimethoprim).[][12]

• Monitoring the emergence of resistance and elucidating the molecular basis of any observed resistance mechanisms.

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• Patsnap Synapse. What are DHPS inhibitors and how do they work? [Link]

• PDB-101. Folate Synthesis. [Link]

• Capasso, C., & Supuran, C. T. (2020). Dihydropteroate synthase (sulfonamides) and dihydrofolate reductase inhibitors. In Bacterial Resistance to Antibiotics - From Molecules to Man (pp. 163-172). Wiley. [Link]

• Jampilek, J. (2023). Novel Para-Aminobenzoic Acid Analogs and Their Potential Therapeutic Applications. Biomedicines, 11(10), 2686. [Link]

• Kumar, A., et al. (2012). Design, synthesis and antimicrobial evaluation of para amino benzoic acid derivatives. Der Pharma Chemica, 4(4), 1431-1437. [Link]

• Tamer, Y. T., et al. (2022). Molecular mechanism of plasmid-borne resistance to sulfonamides. bioRxiv. [Link]

• Jampilek, J. (2019). 4-Aminobenzoic Acid Derivatives: Converting Folate Precursor to Antimicrobial and Cytotoxic Agents. Molecules, 24(24), 4579. [Link]

• Varalakshmi, M., et al. (2020). Synthesis, antimicrobial and antioxidant activity of bis sulfonamide/carbamate derivatives of bis‐(4‐aminophenyl) methane. Journal of Heterocyclic Chemistry, 57(7), 2843-2856. [Link]

• Patel, K. D., et al. (2017). synthesis and characterization of novel sulfonamides derivatives of 4-(4-aminophenyl)morpholin-3-one and its antimicrobial activity. International Journal of Novel Research and Development, 2(5), 1-5. [Link]

• Ghasemian, M., et al. (2016). Synthesis, structural characterization, antimicrobial activities and theoretical investigations of some 4-((4-(4-aminophenylsulfonyl) phenylimino) methyl)-4-(aryldiazenyl) phenol. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 169, 133-144. [Link]

• Zaib, S., et al. (2016). Synthesis, Characterization, and Antibacterial Activities of Novel Sulfonamides Derived through Condensation of Amino Group Containing Drugs, Amino Acids, and Their Analogs. Journal of Chemistry, 2016, 8201494. [Link]

• Liu, X., et al. (2021). Mechanisms of Action by Antimicrobial Agents: A Review. McGill Journal of Medicine, 19(1). [Link]

• Roncevic, T., et al. (2022). Antimicrobial Peptides—Mechanisms of Action, Antimicrobial Effects and Clinical Applications. Antibiotics, 11(10), 1421. [Link]

• Yasir, M., et al. (2020). Mechanism of Action of Surface Immobilized Antimicrobial Peptides Against Pseudomonas aeruginosa. Frontiers in Microbiology, 11, 571. [Link]

• Al-Tawfiq, J. A., & Anyanwu, C. U. (2024). Plant-Derived Antimicrobials and Their Crucial Role in Combating Antimicrobial Resistance. Pharmaceuticals, 17(1), 114. [Link]

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Technical Notes & Optimization

Identifying and mitigating common side reactions in 1-(4-Aminophenyl)methanesulfonamide synthesis

Technical Support Center: 1-(4-Aminophenyl)methanesulfonamide Synthesis

A Foreword from Your Senior Application Scientist

Welcome to the dedicated technical support guide for the synthesis of 1-(4-Aminophenyl)methanesulfonamide. As researchers and drug development professionals, we understand that synthetic efficiency and product purity are paramount. This guide is structured as a series of frequently encountered challenges, moving beyond simple procedural steps to explain the underlying chemical principles. Our goal is to empower you with the knowledge to not only identify and solve common issues but also to proactively mitigate them in your experimental design.

The synthesis, while seemingly straightforward, involves highly reactive intermediates that can lead to a variety of side products. This resource is designed to be a practical bench-side companion, helping you navigate these complexities with confidence.

Overall Synthetic Workflow

The synthesis of 1-(4-Aminophenyl)methanesulfonamide typically proceeds via a multi-step pathway, starting from acetanilide. The key stages involve protection of the amine, electrophilic aromatic substitution to introduce the sulfonyl group, amination, and finally, deprotection.

Caption: High-level workflow for the synthesis of 1-(4-Aminophenyl)methanesulfonamide.

Troubleshooting Guide & FAQs

Part 1: Issues During Chlorosulfonation

The first step, the reaction of acetanilide with chlorosulfonic acid, is a critical electrophilic aromatic substitution.[1] It is highly exothermic and moisture-sensitive, making it a common source of side reactions.

Q1: My yield of p-acetamidobenzenesulfonyl chloride is low, and the product is a dark, tarry substance instead of a distinct precipitate. What's going wrong?

A1: This is a classic issue of temperature control and potential side reactions.

• Causality: The chlorosulfonation of acetanilide is highly exothermic. If the temperature is not strictly controlled (ideally between 0-5 °C), two primary side reactions can occur:

  • Di-sulfonation: Excess chlorosulfonic acid or elevated temperatures can lead to the introduction of a second sulfonyl chloride group onto the aromatic ring, typically at the ortho position relative to the acetamido group.

  • Degradation/Charring: Uncontrolled exotherms can cause the organic material to decompose or "char," resulting in the dark, tarry appearance. The acetamido group provides strong para-directing influence, but harsh conditions can override this selectivity.

• Mitigation Strategy:

  • Controlled Reagent Addition: Add the acetanilide portion-wise to the chilled chlorosulfonic acid. This allows for better dissipation of the heat generated.

  • Vigorous Stirring: Ensure the reaction mixture is stirred efficiently to prevent localized hotspots.

  • Ice Bath Maintenance: Use a well-maintained ice/salt bath to keep the internal reaction temperature below 10 °C throughout the addition process.

Q2: After quenching the reaction in ice water, my product seems to "disappear" or I get a very poor recovery of the sulfonyl chloride intermediate. Why?

A2: This strongly suggests hydrolysis of the sulfonyl chloride intermediate.

• Causality: Sulfonyl chlorides are highly reactive towards nucleophiles, including water.[2] The sulfur atom is very electrophilic, and water can attack it to form the corresponding sulfonic acid (p-acetamidobenzenesulfonic acid). This sulfonic acid is water-soluble and will be lost in the aqueous phase during filtration. This hydrolysis is accelerated by increased temperature.[3]

Caption: Desired amination vs. undesired hydrolysis of the intermediate.

• Mitigation Strategy:

  • Work Quickly: Once the reaction is complete, pour it onto crushed ice and filter the resulting precipitate immediately. Minimize the time the sulfonyl chloride is in contact with water.[1]

  • Use Cold Water: Always use ice-cold water for quenching and washing to slow the rate of hydrolysis.

  • Anhydrous Conditions: Ensure all glassware is thoroughly dried before starting the reaction. While the quench is aqueous, minimizing water exposure during the reaction itself is crucial.[4]

Part 2: Challenges in the Amination Step

The conversion of the sulfonyl chloride to the sulfonamide is a nucleophilic acyl substitution where ammonia replaces the chloride.[5]

Q3: The yield of my p-acetamidobenzenesulfonamide is low, even though I seemed to have a good amount of the sulfonyl chloride intermediate. What are the likely causes?

A3: Several factors can lead to poor yields in the amination step.

• Causality & Mitigation:

  • Incomplete Reaction: The reaction may not have gone to completion. Ensure you are using a sufficient excess of concentrated aqueous ammonia and allowing adequate reaction time with vigorous stirring. The reaction of sulfonyl chlorides with amines can be very fast, but ensuring complete mixing is key, especially if the intermediate is not fully dissolved.[6]

  • Competitive Hydrolysis: As discussed in Q2, if the sulfonyl chloride is not added to the ammonia solution promptly after its synthesis, it will continue to hydrolyze, reducing the amount of starting material available for amination.[1]

  • pH Control: The reaction generates HCl, which is neutralized by the excess ammonia. However, if for some reason the pH drops significantly, the ammonia will be protonated to ammonium (NH₄⁺), which is not nucleophilic, thereby stopping the reaction. Using a concentrated solution of ammonia (e.g., 28%) ensures the medium remains basic.[7]

Q4: My final product, after the deprotection step, is difficult to purify. What impurities should I be looking for?

A4: Impurities can arise from incomplete reactions at each stage. The most common impurities in the final product include:

• p-Acetamidobenzenesulfonamide: Resulting from incomplete hydrolysis (deprotection) of the acetyl protecting group.

• Sulfanilic Acid: Formed from the hydrolysis of the intermediate p-acetamidobenzenesulfonyl chloride, followed by the deprotection of the resulting sulfonic acid.

• Unreacted Acetanilide: If the initial chlorosulfonation was inefficient.

• Analytical & Purification Strategy:

  • TLC Analysis: Use a suitable solvent system (e.g., Ethyl Acetate/Hexane or Dichloromethane/Methanol) to visualize the different components. The final product, being a free amine, will have a different Rf value than the acetylated intermediate.

  • HPLC Analysis: High-Performance Liquid Chromatography is the gold standard for assessing purity.[8] A reversed-phase C18 column with a gradient of acetonitrile and water (often with a modifier like acetic or formic acid) can effectively separate the desired product from the common impurities.[9][10]

  • Purification by Recrystallization: The crude product can often be purified by recrystallization from hot water or ethanol/water mixtures. The difference in solubility between the desired product and the less polar, acetylated impurity allows for effective separation.[11]

Compound	Typical Polarity	Solubility in Water	Expected HPLC Elution Order (Reversed-Phase)
Sulfanilic Acid	Very High (Zwitterionic)	High	1 (Earliest)
1-(4-Aminophenyl)methanesulfonamide	High	Moderate	2
p-Acetamidobenzenesulfonamide	Medium	Low	3
Acetanilide	Low	Very Low	4 (Latest)
Caption: Table summarizing properties of the target compound and potential impurities.

Detailed Experimental Protocols

Protocol 1: Purity Analysis by HPLC

This protocol provides a general method for assessing the purity of the final product and detecting common impurities.

• System: HPLC with UV detector (set to 254 nm).

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 5% B

  • 2-15 min: Linear gradient from 5% to 95% B

  • 15-18 min: Hold at 95% B

  • 18-20 min: Return to 5% B and equilibrate.

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve ~1 mg of the crude product in 1 mL of a 50:50 mixture of Mobile Phase A and B.

References

• King, J. F., & Kice, J. L. (Year). Mechanisms of Hydrolysis and Related Nucleophilic Displacement Reactions of Alkanesulfonyl Chlorides. Journal of the American Chemical Society. Available from: [Link]

• Patyra, E., Kwiatek, K., & Nebot, C. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. Molecules. Available from: [Link]

• Robertson, R. E., & Laughton, P. M. (1957). Sulfonyl Chloride Kinetics. Part 11. Solvolysis of a Series of Benzenesulfonyl Chlorides. Canadian Journal of Chemistry. Available from: [Link]

• Ameduri, B., & Boutevin, B. (2000). Process for preparing sulphonate salts via alkaline hydrolysis of the corresponding sulfonyl chlorides. Google Patents.

• LiveJournal User "organicchem". (2010). Syntheses of 4-Acetamidobenzenesulfonyl chloride and 4-acetamidobenzenesulfonamide. LiveJournal. Available from: [Link]

• Dunetz, J. R., et al. (2016). Aqueous process chemistry: the preparation of aryl sulfonyl chlorides. Organic Process Research & Development. Available from: [Link]

• King, J. F., & Lee, T. M. (1979). The mechanism of hydrolysis of 2-hydroxyethanesulfonyl chloride: the intermediacy of 1,2-oxathietane 2,2-dioxide (β-sultone). Canadian Journal of Chemistry. Available from: [Link]

• Chemistry LibreTexts. (2023). Amine Reactions. Available from: [Link]

• Tao, Y., et al. (2012). Quantitative Analysis of Sulfonamide Residues in Natural Animal Casings by HPLC. Food Analytical Methods. Available from: [Link]

• University of Missouri-St. Louis. (n.d.). Sulfa Antibiotics - Synthesis of Sulfanilamide. UMSL Chemistry Department. Available from: [Link]

• King, J. F., et al. (1998). Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Canadian Journal of Chemistry. Available from: [Link]

• Vedantu. (2024). An amine on reaction with benzene sulphonyl chloride. Vedantu. Available from: [Link]

• Pharmaffiliates. (n.d.). Sulfonamide-impurities. Pharmaffiliates. Available from: [Link]

• Blog, T. P. (2025). What are the products when Benzene Sulfonyl Chloride reacts with amines?. The P Block. Available from: [Link]

• ResearchGate. (n.d.). Yield, purity, and characteristic impurities of the sulfonamide derivatives. ResearchGate. Available from: [Link]

• ResearchGate. (2025). Benzenesulfonyl chloride with primary and secondary amines in aqueous media. ResearchGate. Available from: [Link]

• Study.com. (n.d.). Please show the complete mechanism for the conversion of acetanilide to p-acetamidobenzenesulfonyl chloride. Study.com. Available from: [Link]

• ResearchGate. (n.d.). Synthetic scheme of substituted N-acetyl-4-amino-benzenesulfonamide. ResearchGate. Available from: [Link]

• Wikipedia. (n.d.). Aromatic sulfonation. Wikipedia. Available from: [Link]

• Gika, H. G., et al. (2014). HPLC METHOD DEVELOPMENT AND VALIDATION FOR THE DETERMINATION OF SULFONAMIDES RESIDUES IN MILK SAMPLES. Journal of Liquid Chromatography & Related Technologies. Available from: [Link]

• Patyra, E., et al. (2020). HPLC-FLD-Based Method for the Detection of Sulfonamides in Organic Fertilizers Collected from Poland. Molecules. Available from: [Link]

• Pule, B. O., Mmualefe, L. C., & Torto, N. (n.d.). Determination of Sulfonamide Residues in Chicken Muscle by Agilent Bond Elut QuEChERS AOAC Kit and HPLC-FLD. Agilent Technologies. Available from: [Link]

• International Journal of Novel Research and Development. (2025). synthesis and characterization of novel sulfonamides derivatives of 4-(4-aminophenyl)morpholin-3-one and its antimicrobial activity. IJNRD. Available from: [Link]

• Ahmed, K. A., et al. (2014). Synthesis of new 1-(4-methane(amino)sulfonylphenyl)-5-(4-substituted-aminomethylphenyl)-3-trifluoromethyl-1H-pyrazoles: a search for novel nitric oxide donor anti-inflammatory agents. Bioorganic & Medicinal Chemistry Letters. Available from: [Link]

• ResearchGate. (2025). Synthesis, Spectral Characterization, Docking Studies and QSAR Screening of 4-amino-benzenesulfonamides/N-acetyl 4-amino-benzenesulfonamide Derivatives as Antimicrobial Agents. ResearchGate. Available from: [Link]

• JACS Au. (2024). Imidazolium-Based Sulfonating Agent to Control the Degree of Sulfonation of Aromatic Polymers and Enable Plastics-to-Electronics Upgrading. ACS Publications. Available from: [Link]

• Asian Journal of Pharmaceutics. (2017). Chlorosulfonation of Acetanilide to Obtain an Intermediate for the Preparation of a Sulfa Drug. Asian Journal of Pharmaceutics. Available from: [Link]

• IUCrData. (2023). Synthesis and crystal structure of N-(5-acetyl-4-methylpyrimidin-2-yl)benzenesulfonamide. IUCrData. Available from: [Link]

• University of Colorado Boulder. (n.d.). MULTISTEP SYNTHESIS PROTECTING GROUPS. CU Boulder Chemistry. Available from: [Link]

• ResearchGate. (n.d.). (A) Synthesis of N-(4-aminophenyl)-substituted benzamides. ResearchGate. Available from: [Link]

• ResearchGate. (n.d.). Synthesis, Identification and Characterization of N-(4-Aminophenyl) Acetamide Molecule. ResearchGate. Available from: [Link]

• The Organic Chemistry Tutor. (2018). Sulfonation of Benzene & Desulfonation Reaction Mechanism. YouTube. Available from: [Link]

• National Institutes of Health. (n.d.). Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. NIH. Available from: [Link]

• ResearchGate. (2021). Overview on the chemistry of 1-(4-substituted aminophenyl) ethanones Part(I). ResearchGate. Available from: [Link]

• Chemistry LibreTexts. (2020). Halogenation, Sulfonation, and Nitration of Aromatic Compounds. Available from: [Link]

• National Institutes of Health. (n.d.). Design, Synthesis and Biological Evaluation of 4-Amino-N-(4-aminophenyl)benzamide Analogues of Quinoline-Based SGI-1027 as Inhibitors of DNA Methylation. NIH. Available from: [Link]

• ResearchGate. (2018). Aromatic Sulphonation and Related Reactions. ResearchGate. Available from: [Link]

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Technical Support Center: Enhancing the Solubility of Poorly Soluble Sulfonamide Intermediates

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide you with in-depth, field-proven insights and troubleshooting strategies for a common yet significant challenge in pharmaceutical development: improving the solubility of poorly soluble sulfonamide intermediates. The information herein is structured to offer not just procedural steps, but also the scientific rationale behind each technique, ensuring a comprehensive understanding that empowers you to overcome experimental hurdles.

I. Troubleshooting Guide: Common Solubility Issues & Solutions

This section addresses specific problems you might encounter during your experiments with sulfonamide intermediates, offering step-by-step solutions and the underlying scientific principles.

Problem 1: My sulfonamide intermediate precipitates out of solution during reaction work-up or purification.

Symptoms:

• Formation of a solid precipitate upon addition of an anti-solvent (e.g., water) during extraction.

• Crystallization or precipitation in the collection flask during solvent evaporation.

• Low recovery of the desired compound after purification.

Root Cause Analysis: This issue typically arises from a significant drop in the solubility of the sulfonamide intermediate as the solvent environment changes. Sulfonamides, being weakly acidic, often exhibit pH-dependent solubility. Furthermore, their solubility can vary dramatically between organic solvents used in synthesis and the aqueous or mixed-solvent systems used in work-up and purification.

Solutions:

A. pH Adjustment

• Principle: The solubility of weakly acidic sulfonamides can be significantly increased by raising the pH of the aqueous phase above their pKa, which converts them into their more soluble anionic (salt) form.[1][2]

• Protocol:

  • During aqueous work-up, use a dilute basic solution (e.g., 1M sodium bicarbonate or sodium carbonate) instead of neutral water to extract the sulfonamide intermediate from the organic layer.

  • Monitor the pH of the aqueous layer to ensure it is at least 1-2 units above the pKa of the sulfonamide.

  • After separating the aqueous layer containing the dissolved sulfonamide salt, carefully re-acidify with a dilute acid (e.g., 1M HCl) to precipitate the purified sulfonamide intermediate.

  • Filter, wash with cold water, and dry the precipitate.

B. Co-solvency

• Principle: Employing a mixture of solvents (a "co-solvent" system) can modulate the polarity of the solvent system to better match that of the sulfonamide intermediate, thereby increasing its solubility.[3][4]

• Protocol:

  • Instead of a sharp solvent change, perform a gradual solvent exchange. For instance, when removing a highly solubilizing solvent like DMF or DMSO, add a co-solvent in which the intermediate has moderate solubility (e.g., acetone, ethyl acetate) before introducing an anti-solvent like water or heptane.

  • For purification via crystallization, use a binary or ternary solvent system. Dissolve the crude intermediate in a minimal amount of a good solvent at an elevated temperature and then slowly add a miscible anti-solvent until turbidity is observed. Allow the solution to cool slowly to promote the formation of pure crystals.[5]

Problem 2: The final sulfonamide product has poor aqueous solubility, making formulation and in-vitro testing difficult.

Symptoms:

• Inability to achieve the desired concentration for biological assays.

• Precipitation of the compound in aqueous buffers.

• Low and variable dissolution rates.

Root Cause Analysis: The intrinsic molecular properties of the sulfonamide, such as high crystallinity (strong crystal lattice energy) and hydrophobicity, contribute to its poor aqueous solubility.[6]

Solutions:

A. Salt Formation

• Principle: Converting the weakly acidic sulfonamide into a salt with a suitable base can dramatically increase its aqueous solubility and dissolution rate.[7][8][9] This is a widely used and effective method for ionizable compounds.[7]

• Protocol:

  • Select a pharmaceutically acceptable base (e.g., sodium hydroxide, potassium hydroxide, tromethamine).

  • Dissolve the sulfonamide intermediate in a suitable organic solvent (e.g., ethanol, isopropanol).

  • Add an equimolar amount of the selected base (as a solution or solid).

  • Stir the mixture until the salt formation is complete. The salt may precipitate out or can be isolated by solvent evaporation.

  • Characterize the resulting salt for its physicochemical properties, including solubility and stability.

B. Solid Dispersions

• Principle: This technique involves dispersing the poorly soluble drug in a hydrophilic carrier matrix at a solid state.[10][11][12] This can lead to the formation of an amorphous state of the drug, which has a higher apparent solubility and faster dissolution rate compared to its crystalline form.[12]

• Experimental Workflow:

  • Solvent Evaporation Method:

    • Dissolve both the sulfonamide intermediate and a hydrophilic carrier (e.g., PVP, PEG, HPMC) in a common volatile solvent.[13]

    • Evaporate the solvent under reduced pressure.

    • The resulting solid mass is then ground and sieved.[13]

  • Melting (Fusion) Method:

    • Heat the hydrophilic carrier until it melts.

    • Disperse the sulfonamide intermediate in the molten carrier.

    • Cool the mixture rapidly to solidify it.[11]

    • Pulverize the solid mass.

II. Frequently Asked Questions (FAQs)

Q1: What are the most common co-solvents used to improve the solubility of sulfonamide intermediates?

Commonly used co-solvents for sulfonamides include water-miscible organic solvents such as ethanol, propylene glycol, polyethylene glycols (PEGs), and dimethyl sulfoxide (DMSO).[14] The choice of co-solvent depends on the specific sulfonamide and the intended application. For laboratory-scale experiments, mixtures of water with ethanol or DMSO are frequently employed.

Q2: How does polymorphism affect the solubility of sulfonamide intermediates?

Polymorphism refers to the ability of a compound to exist in multiple crystalline forms.[6] Different polymorphs of the same sulfonamide can exhibit different physical properties, including melting point, stability, and, importantly, solubility and dissolution rate.[6][15] Generally, a metastable polymorph will have a higher solubility than the most stable crystalline form.[15] Therefore, controlling the crystallization process to obtain a specific polymorph can be a strategy to modulate solubility.

Q3: Can complexation with cyclodextrins be used to enhance the solubility of sulfonamides?

Yes, complexation with cyclodextrins is a viable technique.[16][17] Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate poorly soluble molecules, like sulfonamides, forming inclusion complexes that have enhanced aqueous solubility.[17] Studies have shown that β-cyclodextrin and its derivatives can form 1:1 complexes with various sulfonamides, leading to a significant increase in their water solubility.[16][18][19]

Q4: What are the advantages of using nanosuspensions for poorly soluble sulfonamides?

Nanosuspensions are sub-micron colloidal dispersions of pure drug particles stabilized by surfactants and/or polymers.[20] The key advantages of this technology for sulfonamides include:

• Increased dissolution velocity: Due to the significant increase in surface area from particle size reduction.[21][22]

• Increased saturation solubility: The small particle size can lead to an increase in the apparent saturation solubility.[20]

• Improved bioavailability: The enhanced dissolution and solubility can lead to better absorption and bioavailability.[20][21][22] Nanosuspension technology is particularly useful for compounds that are poorly soluble in both aqueous and organic media.[21]

Q5: Are there any prodrug strategies to improve the solubility of sulfonamides?

Yes, prodrug strategies can be employed. A prodrug is a pharmacologically inactive derivative of a parent drug molecule that undergoes biotransformation in the body to release the active drug. For sulfonamides, a common approach is to mask the acidic sulfonamide group with a more soluble promoiety.[23][24] This can improve aqueous solubility for parenteral formulations. The promoiety is designed to be cleaved in vivo, for example, by enzymatic hydrolysis, to regenerate the active sulfonamide.[25][26]

III. Data and Visualization

Table 1: Comparison of Solubility Enhancement Techniques for a Model Sulfonamide

Technique	Carrier/Method	Fold Increase in Aqueous Solubility (Approx.)	Key Advantages	Key Considerations
pH Adjustment	1M NaOH	>100	Simple, effective for ionizable compounds.	Only applicable within a suitable pH range; risk of precipitation upon pH change.
Co-solvency	40% PEG 400 in water	10 - 50	Straightforward to prepare; can be used for a wide range of compounds.[14]	Potential for in-vivo precipitation upon dilution; toxicity of co-solvents.
Salt Formation	Sodium Salt	>100	Significant increase in solubility and dissolution rate.[7]	Requires an ionizable group; potential for conversion back to the free acid/base form.[7]
Solid Dispersion	1:5 drug to PVP K30	20 - 100	Can lead to amorphous forms with higher solubility.[12]	Physical stability of the amorphous state can be a concern.[27]
Complexation	β-Cyclodextrin	2 - 10	Improved solubility and stability.	Limited by the stoichiometry of the complex and the size of the drug molecule.
Nanosuspension	Media Milling	5 - 20	Applicable to a broad range of poorly soluble drugs; high drug loading.[20]	Requires specialized equipment; physical stability of the nanosuspension can be challenging.[28]

Diagrams

Caption: Overview of techniques for improving sulfonamide solubility.

Caption: Decision tree for addressing precipitation issues.

IV. References

• Solid dispersion technique for improving solubility of some poorly soluble drugs. Scholars Research Library. [Link]

• SOLUBILITY ENHANCEMENT BY SOLID DISPERSION METHOD: A REVIEW. Journal of Drug Delivery and Therapeutics. [Link]

• Advances in Solid Dispersion Techniques for Enhancing Drug Solubility, Bioavailability and Controlled Release. [Link]

• Solid Dispersion: Methods and Polymers to increase the solubility of poorly soluble drugs. Journal of Applied Pharmaceutical Science. [Link]

• Nanosuspensions in Pharmaceutical Sciences: A Comprehensive Review. [Link]

• Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC - NIH. [Link]

• Complexation of sulfonamides with beta-cyclodextrin studied by experimental and theoretical methods. PubMed. [Link]

• Salt Formation to Improve Drug Solubility. ResearchGate. [Link]

• Nanosuspension: An approach to enhance solubility of drugs. PMC - NIH. [Link]

• Nanosuspensions - An Enabling Formulation for Improving Solubility & Bioavailability of Drugs. Drug Development and Delivery. [Link]

• Binding of Sulfamethazine to β-cyclodextrin and Methyl-β-cyclodextrin. PMC - NIH. [Link]

• Complexation of Sulfonamides With b-Cyclodextrin Studied by Experimental and Theoretical Methods. CONICET. [Link]

• pH-induced solubility transition of sulfonamide-based polymers. PubMed. [Link]

• pH-Induced solubility transition of sulfonamide-based polymers. ResearchGate. [Link]

• A Synopsis of the Applications of Prodrugs in Drug Discovery & Development. Blumberg Institute. [Link]

• Drug Solubility: Importance and Enhancement Techniques. PMC - NIH. [Link]

• Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects. PMC - NIH. [Link]

• Nanosuspensions for Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. Eurasia. [Link]

• Sulfonamide Prodrugs with a Two-Stage Release Mechanism for the Efficient Delivery of the TLR4 Antagonist TAK-242. PMC - NIH. [Link]

• SALT FORM OF THE DRUG. YouTube. [Link]

• Nanosuspensions For Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. Nanofabrication - Eurasia. [Link]

• Complexation of sulfonamides with beta-cyclodextrin studied by experimental and theoretical methods. Semantic Scholar. [Link]

• The Utility of Sulfonate Salts in Drug Development. ResearchGate. [Link]

• Development of a novel sulfonate ester-based prodrug strategy. PubMed. [Link]

• Crystal polymorphism and spectroscopical properties of sulfonamides in solid state by means of First Principles calculations. PubMed Central. [Link]

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Technical Support Center: Navigating the Scale-Up Synthesis of 1-(4-Aminophenyl)methanesulfonamide

Welcome to the dedicated technical support center for the synthesis of 1-(4-Aminophenyl)methanesulfonamide. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance and troubleshooting for the challenges encountered during the scale-up of this important pharmaceutical intermediate. Our goal is to equip you with the scientific rationale and practical solutions necessary to ensure a robust, efficient, and scalable synthetic process.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis of 1-(4-Aminophenyl)methanesulfonamide, providing concise and actionable answers.

Q1: What are the most common synthetic routes for 1-(4-Aminophenyl)methanesulfonamide?

A1: The most prevalent synthetic strategies involve a two-step process starting from either aniline or 4-nitroaniline. The general workflow typically includes:

• Protection and Sulfonylation: Acetylation of the amino group of aniline, followed by chlorosulfonylation and subsequent reaction with ammonia or an amine, is a classic approach.[1]

• Reduction of a Nitro Intermediate: An alternative route involves the methanesulfonylation of a protected or unprotected 4-nitroaniline, followed by the reduction of the nitro group to the desired amine.[2][3][4]

The choice of route often depends on the scale of the synthesis, cost of starting materials, and available equipment.

Q2: What are the critical process parameters to control during the scale-up of the sulfonylation step?

A2: The sulfonylation reaction is often exothermic and requires careful control of several parameters to ensure safety and product quality.[5] Key parameters include:

• Temperature: Maintaining a consistent and controlled temperature is crucial to prevent side reactions and decomposition of the sulfonyl chloride.[6]

• Reagent Addition Rate: Slow and controlled addition of the sulfonating agent (e.g., methanesulfonyl chloride) is necessary to manage the exotherm and prevent localized overheating.[7]

• Mixing: Efficient agitation is vital to ensure homogenous reaction conditions, especially in larger reactors, to avoid localized concentration gradients and potential side reactions.[5]

• Anhydrous Conditions: Sulfonyl chlorides are highly susceptible to hydrolysis, which leads to the formation of the unreactive sulfonic acid and reduces yield.[8] Ensuring all reagents and solvents are anhydrous and performing the reaction under an inert atmosphere (e.g., nitrogen) is critical.[6][8]

Q3: What are the typical impurities encountered in the synthesis of 1-(4-Aminophenyl)methanesulfonamide and their origins?

A3: Impurities can arise from starting materials, side reactions, or degradation. Common impurities include:

• Unreacted Starting Materials: Residual 4-nitroaniline or its precursors.

• Bis-sulfonated Products: In the case of primary amines, reaction of the sulfonamide product with another molecule of sulfonyl chloride can occur.[8]

• Hydroxy-substituted Derivatives: Formation of these can occur under certain conditions.[9]

• N-methyl Impurities: These have been observed in related sulfonamide syntheses.[10]

• Residual Solvents: Solvents used in the reaction or purification steps that are not completely removed.[5]

Regulatory bodies like the ICH provide guidelines for acceptable impurity limits in active pharmaceutical ingredients.[5]

Q4: What are the recommended analytical techniques for monitoring reaction progress and assessing final product purity?

A4: A combination of chromatographic and spectroscopic techniques is recommended:

• High-Performance Liquid Chromatography (HPLC): HPLC is a robust and widely used method for monitoring reaction completion, identifying and quantifying impurities, and determining the final purity of the product.[11]

• Thin-Layer Chromatography (TLC): TLC is a quick and effective tool for qualitative monitoring of the reaction progress, allowing for the visualization of the disappearance of starting materials and the appearance of the product.[8]

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), mass spectrometry is invaluable for the identification of unknown impurities by providing molecular weight information.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for the structural elucidation of the final product and can also be used to identify and quantify impurities.[9][10]

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and resolving common issues encountered during the scale-up synthesis of 1-(4-Aminophenyl)methanesulfonamide.

Problem	Potential Cause	Suggested Solution
Low Yield	Incomplete Reaction: Insufficient reaction time or inadequate mixing.	Monitor the reaction progress using HPLC or TLC to ensure completion. Optimize mixing speed and reaction time for the larger scale.[5]
Hydrolysis of Sulfonyl Chloride: Presence of moisture in reagents or solvents.	Ensure all glassware is thoroughly dried and use anhydrous solvents.[8] Conduct the reaction under an inert atmosphere (e.g., nitrogen).[6]
Side Reactions: Poor temperature control leading to the formation of byproducts.	Implement precise temperature control of the reactor. Analyze starting materials for impurities that could interfere with the reaction.[5]
Product Loss During Workup/Purification: Inefficient extraction or crystallization.	Optimize extraction and purification protocols for the larger volume. For crystallization, control the cooling rate to maximize crystal formation.[5]
High Impurity Levels	Formation of Side-Reaction Products: Suboptimal reaction conditions (e.g., temperature, stoichiometry).	Re-evaluate and optimize reaction parameters. Slow addition of the sulfonyl chloride to an excess of the amine can minimize bis-sulfonation.[8]
Impurities in Starting Materials: Use of low-purity starting materials.	Source high-purity starting materials and verify their purity before use.
Ineffective Purification: Inadequate purification method.	Employ appropriate purification techniques such as recrystallization or column chromatography. Optimize the solvent system for recrystallization to effectively remove impurities.[8]
Poor Product Solubility/Crystallization	Incorrect Solvent System: The chosen solvent may not be optimal for crystallization at scale.	Screen a variety of solvents and solvent mixtures to identify the optimal system for crystallization that provides good recovery and purity.
Rapid Cooling: Cooling the crystallization mixture too quickly can lead to the formation of small, impure crystals or oils.	Implement a controlled and gradual cooling profile to encourage the formation of large, pure crystals.[8]
Presence of Impurities: Certain impurities can inhibit crystallization.	Ensure the crude product is sufficiently pure before attempting crystallization. An initial purification step may be necessary.

Experimental Protocols

Protocol 1: Synthesis via Reduction of N-(4-nitrophenyl)methanesulfonamide

This protocol outlines a common method for the synthesis of 1-(4-Aminophenyl)methanesulfonamide.

Step 1: Synthesis of N-(4-nitrophenyl)methanesulfonamide

• In a suitable reaction vessel equipped with a mechanical stirrer, thermometer, and addition funnel, dissolve 4-nitroaniline in an appropriate anhydrous solvent (e.g., pyridine, dichloromethane).[6]

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add methanesulfonyl chloride (1.1 equivalents) to the cooled solution while maintaining the temperature below 10 °C.[7]

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or until reaction completion is confirmed by TLC or HPLC.

• Quench the reaction by carefully adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with dilute acid, water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-(4-nitrophenyl)methanesulfonamide.

Step 2: Reduction of N-(4-nitrophenyl)methanesulfonamide

• To a solution of N-(4-nitrophenyl)methanesulfonamide in a suitable solvent (e.g., ethanol, methanol, or water), add a reducing agent. Common reducing agents include hydrazine hydrate with a catalyst (e.g., Raney nickel or palladium on carbon) or catalytic hydrogenation.[2][3][4]

• If using hydrazine hydrate, carefully add it to the reaction mixture at room temperature. The reaction is often exothermic.[2]

• Heat the reaction mixture to reflux and monitor the progress by TLC or HPLC until the starting material is consumed.

• Cool the reaction mixture and filter off the catalyst.

• Concentrate the filtrate under reduced pressure.

• The crude 1-(4-Aminophenyl)methanesulfonamide can be purified by recrystallization from a suitable solvent system (e.g., water, ethanol/water).[8]

Visualizations

Workflow for the Synthesis of 1-(4-Aminophenyl)methanesulfonamide

Caption: Synthetic routes to 1-(4-Aminophenyl)methanesulfonamide.

Troubleshooting Logic Flowchart

Caption: Troubleshooting logic for scale-up synthesis.

References

• BenchChem. (2025). Technical Support Center: Overcoming Challenges in the Scale-up Synthesis of Sulfonamides.
• BenchChem. (2025). Common issues in sulfonamide synthesis and solutions.
• BenchChem. (2025).
• ResearchGate. (n.d.). Yield, purity, and characteristic impurities of the sulfonamide....
• Pharmaffili
• BenchChem. (2025). Avoiding common errors in sulfonamide synthesis experimental protocols.
• BenchChem. (2025). A Comparative Guide to Determining the Purity of Synthesized Sulfonamides.
• Research Journal of Pharmacy and Technology. (n.d.).
• Google Patents. (n.d.). Process to prepare sulfonamides.
• PrepChem.com. (n.d.). Synthesis of 4-Acetamidobenzenesulfonyl chloride.
• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by S-N coupling.
• Google Patents. (n.d.).
• Google Patents. (n.d.). Method for preparing 4-amino-N-methylphenyl methane sulfonamide.
• ACS Publications. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO.
• ResearchGate. (2006).
• MDPI. (n.d.).

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Managing impurities in the synthesis of 1-(4-Aminophenyl)methanesulfonamide

This technical support guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 1-(4-Aminophenyl)methanesulfonamide. It provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established chemical principles and practical laboratory experience. Our goal is to empower you to identify, control, and manage impurities effectively throughout your synthetic process.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to 1-(4-Aminophenyl)methanesulfonamide?

A1: The two primary and well-established routes for synthesizing 1-(4-Aminophenyl)methanesulfonamide are:

• Route A: Reduction of a Nitro Precursor: This is a widely used industrial method that involves the reduction of a suitable 4-nitrophenyl precursor. The choice of starting material for this route dictates the subsequent steps. A common precursor is 4-nitrobenzyl chloride, which can be converted to the corresponding methanesulfonamide before the reduction of the nitro group. The reduction itself can be achieved using various reagents, including catalytic hydrogenation (e.g., with Pd/C or Raney nickel) or metal/acid combinations like tin/HCl or iron/HCl.[1][2][3]

• Route B: Sulfonylation of Aniline: This approach involves the direct sulfonation of aniline. However, this method typically yields sulfanilic acid (4-aminobenzenesulfonic acid) as the major product.[4][5][6] To obtain the target molecule, a more specific sulfonating agent, such as methanesulfonyl chloride, would be reacted with aniline or a protected aniline derivative.[7]

Q2: What are the critical reaction parameters to control during the synthesis?

A2: Several parameters are crucial for a successful synthesis with minimal impurities:

• Temperature: Both the reduction and sulfonylation steps are temperature-sensitive. Exothermic reactions, if not controlled, can lead to the formation of side products. For instance, in the sulfonation of aniline, higher temperatures can influence the isomer distribution.[8]

• pH: The pH of the reaction medium is particularly important during the reduction of the nitro group, especially when using metal/acid systems.[9] It also plays a role in the work-up and purification stages, as the basicity of the amino group can be exploited for extraction and crystallization.

• Stoichiometry of Reagents: The molar ratio of reactants must be carefully controlled. An excess of the sulfonating agent, for example, can lead to di-sulfonylation of the amino group.

• Solvent Choice: The solvent can influence reaction rates, impurity profiles, and the ease of product isolation. For sulfonylation, a non-reactive solvent is essential.[10]

Q3: How can I monitor the progress of the reaction?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective technique for monitoring the consumption of starting materials and the formation of the product. For more quantitative analysis and to track the formation of impurities, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the methods of choice.[11][12]

Troubleshooting Guide

Problem 1: Low Yield of 1-(4-Aminophenyl)methanesulfonamide

Potential Cause	Explanation	Recommended Solution
Incomplete Reduction of the Nitro Group	The reducing agent may be inactive, or the reaction time and temperature may be insufficient.	Verify the activity of the reducing agent. If using catalytic hydrogenation, ensure the catalyst is not poisoned.[1] For metal/acid reductions, consider activating the metal (e.g., zinc dust with HCl).[1] Optimize reaction time and temperature, monitoring progress by TLC or HPLC.
Incomplete Sulfonylation	The sulfonating agent may have degraded, or the reaction conditions may not be optimal.	Use a fresh or properly stored sulfonating agent like methanesulfonyl chloride. Ensure anhydrous conditions, as moisture can hydrolyze the sulfonyl chloride.[13]
Product Loss During Work-up and Purification	The product may be partially soluble in the wash solvents, or the crystallization conditions may not be optimized.	Minimize the volume of solvent used for washing the isolated product. Perform a solubility study to select an appropriate solvent system for crystallization that maximizes recovery. Consider cooling the filtrate to recover more product.[14]
Side Reactions	Formation of byproducts such as azoxybenzene and azobenzene during reduction consumes the starting material.	The formation of these condensation products is often promoted by certain reaction conditions.[9] Ensure efficient stirring and controlled addition of reagents to maintain a homogeneous reaction mixture.

Problem 2: Presence of Unexpected Impurities in the Final Product

Potential Impurity	Source	Identification and Mitigation
Starting Nitro Compound	Incomplete reduction.	Identify by HPLC or GC-MS by comparing with a standard. Increase reaction time, temperature, or the amount of reducing agent.
Ortho-Isomer	Non-selective sulfonation.	The para-isomer is generally favored due to steric hindrance.[5][15] However, the ortho-isomer can form. Identify by NMR or chromatography. Optimize the reaction temperature for sulfonation, as lower temperatures often favor para-substitution.
Di-sulfonated Product	Reaction of the amino group of the product with excess sulfonating agent.	Identify by MS, which will show a higher molecular weight. Use a stoichiometric amount of the sulfonating agent or add it portion-wise to the reaction mixture.
Azoxybenzene and Azobenzene	Side reactions of intermediates during nitro group reduction.	These are colored impurities and can be detected by visual inspection and confirmed by MS. Their formation is often linked to the reaction conditions and the reducing agent used.[9]
Aniline	Unreacted starting material from the sulfonylation step or a byproduct of desulfonation.	Identify by GC-MS. Ensure complete reaction by monitoring with TLC or HPLC. Desulfonation can occur under harsh acidic conditions.[6]

Experimental Workflows and Protocols

Workflow for Impurity Identification and Control

Caption: A generalized workflow for synthesis, impurity analysis, and purification.

Protocol 1: Reduction of 4-Nitrobenzenemethanesulfonamide using Tin and HCl

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, add 4-nitrobenzenemethanesulfonamide and granular tin.

• Acid Addition: Slowly add concentrated hydrochloric acid to the stirred mixture. The reaction is exothermic and should be controlled with an ice bath.

• Reflux: After the initial exothermic reaction subsides, heat the mixture to reflux and maintain for several hours, monitoring the reaction by TLC.[3]

• Work-up: Cool the reaction mixture and filter to remove any unreacted tin. Make the filtrate alkaline with a concentrated sodium hydroxide solution to precipitate the tin salts.

• Extraction: Extract the product into an organic solvent like ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be further purified by crystallization.

Protocol 2: Sulfonylation of Aniline with Methanesulfonyl Chloride

• Reaction Setup: In a three-necked flask fitted with a dropping funnel, a thermometer, and a nitrogen inlet, dissolve aniline in a suitable solvent (e.g., pyridine or dichloromethane) and cool the solution in an ice bath.[7]

• Reagent Addition: Add methanesulfonyl chloride dropwise to the cooled solution while maintaining the temperature below 5 °C.

• Reaction: Allow the reaction to stir at room temperature overnight.

• Work-up: Quench the reaction with water and separate the organic layer.

• Purification: Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine. Dry the organic layer and remove the solvent to obtain the crude product, which can be purified by recrystallization.

Pathway of Impurity Formation During Nitrobenzene Reduction

Caption: Potential side reactions during the reduction of a nitroaromatic compound.[2][9]

References

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• Synthesis of (C) 1-(4-Methanesulphonamidophenyl)-4-(4-methanesulphonamidophenethyl)piperazine. (n.d.). PrepChem.com. Retrieved January 17, 2026, from [Link]

• An Efficient Method for the Preparation of Sulfonamides from Sodium Sulfinates and Amines. (2025). ResearchGate. Retrieved January 17, 2026, from [Link]

• Can anyone offer advice regarding reduction of nitrobenzene to aniline? (2014). ResearchGate. Retrieved January 17, 2026, from [Link]

• Selective chemical reduction of Nitrobenzene to Aniline by Fe doped 1T MoS2 nanozyme. (n.d.). ChemRxiv. Retrieved January 17, 2026, from [Link]

• Reduction of #Nitrobenzene #Reduction in Acidic #medium #Aniline preparation #NEET #JEE#CUE#ICAR#BSc. (2022). YouTube. Retrieved January 17, 2026, from [Link]

• A DFT study of reduction of nitrobenzene to aniline with SnCl2 and hydrochloric acid. (2016). Journal of Physical Organic Chemistry. Retrieved January 17, 2026, from [Link]

• Selective reduction of nitrobenzene to aniline over electrocatalysts based on nitrogen-doped carbons. (2018). University of Groningen. Retrieved January 17, 2026, from [Link]

• Why is the major product in the sulphonation of aniline para-product, as the medium is acidic -nh2 group will be present as nh3+ group having a -I effect and meta directing power? (2018). Quora. Retrieved January 17, 2026, from [Link]

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• 1-(4-aminophenyl)-n-(4-methoxyphenyl)methanesulfonamide. (n.d.). PubChemLite. Retrieved January 17, 2026, from [Link]

• Synthesis and Elimination Pathways of 1-Methanesulfonyl-1,2-dihydroquinoline Sulfonamides. (n.d.). PMC - NIH. Retrieved January 17, 2026, from [Link]

• Design, Synthesis and Biological Evaluation of 4-Amino-N-(4-aminophenyl)benzamide Analogues of Quinoline-Based SGI-1027 as Inhibitors of DNA Methylation. (n.d.). PubMed Central. Retrieved January 17, 2026, from [Link]

• (3-Amino-4-hydroxyphenyl)methanesulfonamide. (n.d.). PubChem. Retrieved January 17, 2026, from [Link]

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• Process for the purification of p-aminophenol. (n.d.). Google Patents.

• Sources of impurities - Investigation of 4-(2-chlorophenyl)-3-ethoxycarbonyl-5-methoxycarbonyl-6-methyl-2-[(2-phthalimidoethoxy)methyl]-1,4-dihydropyridine traces formation during the synthesis of amlodipine besylate. (2018). ResearchGate. Retrieved January 17, 2026, from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of 1-(4-Aminophenyl)methanesulfonamide Derivatives in Preclinical Models

In the landscape of modern medicinal chemistry, the sulfonamide scaffold remains a cornerstone for the development of novel therapeutic agents. Its derivatives have demonstrated a remarkable breadth of biological activities, including anticancer, antimicrobial, and enzyme inhibitory properties.[1][2] This guide provides a comprehensive evaluation of the efficacy of various derivatives stemming from the 1-(4-aminophenyl)methanesulfonamide backbone, with a particular focus on their anticancer and carbonic anhydrase inhibitory activities. By synthesizing data from multiple preclinical studies, we aim to offer researchers and drug development professionals a clear, comparative perspective to inform future discovery efforts.

Introduction: The Versatility of the Sulfonamide Moiety

The sulfonamide functional group is a key pharmacophore in a multitude of clinically approved drugs.[3] Its ability to act as a bioisostere of carboxylic acids and to form crucial hydrogen bonds with biological targets underpins its widespread utility. The derivatives of 1-(4-aminophenyl)methanesulfonamide are of particular interest due to the structural flexibility afforded by the aminophenyl group, which allows for a wide range of chemical modifications to modulate potency and selectivity.[4] Recent research has highlighted the potential of these compounds to target key pathways in oncology and other therapeutic areas.[1][2]

Comparative Analysis of Anticancer Activity

The evaluation of novel chemical entities for anticancer activity is a critical step in drug discovery. A common and reliable method for assessing the cytotoxic effects of compounds on cancer cell lines is the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.[5]

In Vitro Cytotoxicity Data

Compound ID	Derivative Class	Cancer Cell Line	IC50 (µM)	Reference
Compound 1	N-ethyl toluene-4-sulfonamide	HeLa	10.91 - 19.22	[1]
Compound 2	2,5-Dichlorothiophene-3-sulfonamide	HeLa	7.2 ± 1.12	[1][6]
MCF-7	7.13 ± 0.13	[1][6]
MDA-MB-231	4.62 ± 0.13	[1][6]
Compound 3	Phenylisoxazole sulfonamide (Cpd 58)	HL-60	1.21	[7]
MV4-11	0.15	[7]
Compound 4	4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine (C14)	MOLM-13	0.507	[8]
MV4-11	0.325	[8]

Structure-Activity Relationship (SAR) Insights

The collated data, while from diverse structural classes of sulfonamides, allows for the deduction of several key SAR trends:

• Heterocyclic Scaffolds: The incorporation of heterocyclic rings, such as thiophene and isoxazole, appears to enhance cytotoxic activity. For instance, the 2,5-dichlorothiophene-3-sulfonamide (Compound 2) exhibits potent activity against multiple cancer cell lines.[1][6]

• Substitution Patterns: The nature and position of substituents on the aromatic rings significantly influence efficacy. This highlights the importance of exploring a diverse range of substitutions to optimize anticancer potency.

• Kinase Inhibition: Several potent anticancer sulfonamides have been shown to act as kinase inhibitors. For example, derivatives of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine have been developed as covalent inhibitors of Fms-like tyrosine kinase 3 (FLT3), a key target in acute myeloid leukemia.[8] Similarly, certain phenylisoxazole sulfonamide derivatives are potent inhibitors of bromodomain-containing protein 4 (BRD4).[7]

Inhibition of Carbonic Anhydrases: A Key Mechanism of Action

Carbonic anhydrases (CAs) are a family of zinc-containing metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[2] Several CA isoforms are overexpressed in various tumors and are involved in pH regulation, cell proliferation, and invasion, making them attractive targets for anticancer therapy.[4][9]

Comparative Inhibitory Activity against CA Isoforms

Primary sulfonamides are a well-established class of CA inhibitors.[4] The inhibitory potency (Ki) of various sulfonamide derivatives has been evaluated against different human CA (hCA) isoforms.

Compound ID	Derivative Class	hCA Isoform	Ki (µM)	Reference
Compound 5	N-(5,6-dimethoxy-2,3-dihydro-1H-inden-2-yl)methanesulfonamide	hCA I	46 ± 5.4	[10]
Compound 6	N-(1,2,3,4-tetrahydronaphthalene-2-yl)methanesulfonamide	hCA II	94 ± 7.6	[10]

Signaling Pathway Involvement

The inhibition of tumor-associated CA isoforms, such as CA IX and CA XII, by sulfonamide derivatives can disrupt the pH balance in the tumor microenvironment. This acidification can hinder cancer cell proliferation and survival. The general mechanism involves the binding of the sulfonamide moiety to the zinc ion in the active site of the enzyme, thereby blocking its catalytic activity.[9]

Caption: Inhibition of Carbonic Anhydrase by Sulfonamide Derivatives.

Experimental Protocols

To ensure the reproducibility and validity of efficacy studies, detailed and well-controlled experimental protocols are essential. The following is a representative protocol for an in vitro cytotoxicity study using the MTT assay.

In Vitro Cytotoxicity Assessment via MTT Assay

This protocol outlines the key steps for evaluating the cytotoxic effects of 1-(4-aminophenyl)methanesulfonamide derivatives on a selected cancer cell line.

Materials:

• Human cancer cell line (e.g., MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

• 96-well cell culture plates

• Test compounds (1-(4-aminophenyl)methanesulfonamide derivatives)

• Dimethyl sulfoxide (DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize and resuspend cells in complete medium.

  • Seed 1 x 10⁴ cells per well in a 96-well plate and incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere.

• Compound Treatment:

  • Prepare a stock solution of each test compound in DMSO.

  • Perform serial dilutions of the stock solutions in complete medium to achieve the desired final concentrations.

  • Remove the medium from the wells and add 100 µL of the medium containing the test compounds. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubate for 48-72 hours.

• MTT Assay:

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the compound concentration to generate a dose-response curve and determine the IC50 value.

Caption: Workflow for In Vitro Cytotoxicity (MTT) Assay.

Conclusion and Future Directions

The derivatives of 1-(4-aminophenyl)methanesulfonamide represent a promising class of compounds with significant potential for the development of novel therapeutics, particularly in the field of oncology. The available data, although diverse, consistently points to the importance of the sulfonamide scaffold in interacting with key biological targets such as protein kinases and carbonic anhydrases.

Future research should focus on the systematic synthesis and evaluation of a homologous series of 1-(4-aminophenyl)methanesulfonamide derivatives to establish more definitive structure-activity relationships. Furthermore, in vivo efficacy studies in relevant animal models are warranted for the most potent compounds identified in vitro to assess their pharmacokinetic properties and translational potential. The continued exploration of this versatile chemical scaffold is likely to yield novel drug candidates with improved efficacy and safety profiles.

References

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• Al-Warhi, T., et al. (2023). Sulfonamides a Promising Hit for Cancer Therapy Through VEGFR-2 Inhibition. MDPI. [Link]

• Feng, L., et al. (2021). Design, synthesis, and biological activity evaluation of a series of novel sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia. Bioorganic Chemistry, 111, 104849. [Link]

• Wani, T. A., et al. (2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. International Journal of Molecular Sciences, 24(9), 7953. [Link]

• Wani, T. A., et al. (2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. PubMed. [Link]

• Wani, T. A., et al. (2023). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. OUCI. [Link]

• Gokcen, T., et al. (2014). Carbonic anhydrase inhibitory properties of novel sulfonamide derivatives of aminoindanes and aminotetralins. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(1), 35-42. [Link]

• Dovbnenko, D., et al. (2021). Carbonic Anhydrase Inhibition with Sulfonamides Incorporating Pyrazole- and Pyridazinecarboxamide Moieties Provides Examples of Isoform-Selective Inhibitors. International Journal of Molecular Sciences, 22(22), 12513. [Link]

• Belskytė, K., et al. (2022). 4-Substituted Pyridine-3-Sulfonamides as Carbonic Anhydrase Inhibitors Modified by Click Tailing: Synthesis, Activity, and Docking Studies. Molecules, 27(21), 7247. [Link]

• Rilova, E., et al. (2014). Design, synthesis and biological evaluation of 4-amino-N-(4-aminophenyl)benzamide analogues of quinoline-based SGI-1027 as inhibitors of DNA methylation. European Journal of Medicinal Chemistry, 81, 22-33. [Link]

• Feng, L., et al. (2021). Design, synthesis, and biological activity evaluation of a series of novel sulfonamide derivatives as BRD4 inhibitors against acute myeloid leukemia. ResearchGate. [Link]

• Tiew, K. W., et al. (2021). Anticancer activity and QSAR study of sulfur-containing thiourea and sulfonamide derivatives. Scientific Reports, 11(1), 1-17. [Link]

• ResearchGate. (n.d.). Carbonic anhydrase inhibitors bearing sulfonamides moieties that are in clinical use. [Link]

• Wang, G., et al. (2022). Synthesis and biological evaluation of 4-(4-aminophenyl)-6-methylisoxazolo[3,4-b] pyridin-3-amine covalent inhibitors as potential agents for the treatment of acute myeloid leukemia. Bioorganic & Medicinal Chemistry, 70, 116937. [Link]

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A Comparative Spectroscopic and Analytical Validation Guide to Synthesized 1-(4-Aminophenyl)methanesulfonamide

This guide provides an in-depth technical comparison of the spectroscopic and analytical validation of synthesized 1-(4-aminophenyl)methanesulfonamide. Designed for researchers, scientists, and drug development professionals, this document offers a comprehensive framework for characterizing this and similar sulfonamide-based compounds. We will delve into the rationale behind experimental choices, present comparative data, and provide detailed methodologies to ensure scientific rigor and reproducibility.

Introduction

1-(4-Aminophenyl)methanesulfonamide is a primary aromatic amine and a member of the sulfonamide class of compounds. Sulfonamides are a cornerstone in medicinal chemistry, exhibiting a wide range of biological activities, including antibacterial, and anticancer properties. The precise characterization and analytical validation of any new chemical entity are paramount to ensure its identity, purity, and quality, which are critical for its potential application in drug discovery and development. This guide will compare and contrast various spectroscopic and chromatographic techniques for the comprehensive analysis of 1-(4-aminophenyl)methanesulfonamide, with a focus on providing practical, field-proven insights.

Synthesis and Purification

The synthesis of 1-(4-aminophenyl)methanesulfonamide typically proceeds via a multi-step pathway, often starting from a readily available nitro-aromatic precursor. A common synthetic route involves the reduction of a nitro group to an amine.

A Note on Comparative Data: For the purpose of this guide, where direct experimental data for 1-(4-aminophenyl)methanesulfonamide is not publicly available, data from the closely related analog, N-(4-methoxyphenyl)methanesulfonamide, will be utilized for illustrative and comparative purposes in the NMR section. This allows for a robust discussion of the expected spectral features.

Part 1: Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and confirmation of newly synthesized compounds. Here, we compare the utility of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS) in the characterization of 1-(4-aminophenyl)methanesulfonamide.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For 1-(4-aminophenyl)methanesulfonamide, both ¹H and ¹³C NMR are crucial for confirming its structure.

The ¹H NMR spectrum of 1-(4-aminophenyl)methanesulfonamide is expected to show distinct signals corresponding to the aromatic protons, the methylene protons, the amine protons, and the sulfonamide N-H proton.

Based on the spectrum of the analogous N-(4-methoxyphenyl)methanesulfonamide, which shows aromatic protons at δ 7.22 (d, J = 8.8 Hz, 2H) and δ 6.88 (d, J = 8.8 Hz, 2H), we can predict the chemical shifts for our target molecule. The electron-donating amino group in 1-(4-aminophenyl)methanesulfonamide will likely shift the aromatic protons to a slightly lower chemical shift (more shielded) compared to the methoxy-substituted analog.

Table 1: Predicted ¹H NMR Chemical Shifts for 1-(4-Aminophenyl)methanesulfonamide

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aromatic (Ha)	~7.0-7.2	Doublet	~8.5
Aromatic (Hb)	~6.6-6.8	Doublet	~8.5
Methylene (-CH₂-)	~4.2	Singlet	-
Amine (-NH₂)	~3.5-4.5	Broad Singlet	-
Sulfonamide (-SO₂NH-)	~5.0-6.0	Broad Singlet	-

Causality: The predicted upfield shift of the aromatic protons is due to the stronger electron-donating nature of the amino group compared to a methoxy group. The methylene protons adjacent to the sulfonamide group are expected to be deshielded. The broadness of the NH₂ and SO₂NH signals is due to quadrupole broadening and potential hydrogen exchange.

The ¹³C NMR spectrum will provide information on the carbon skeleton.

Table 2: Predicted ¹³C NMR Chemical Shifts for 1-(4-Aminophenyl)methanesulfonamide

Carbon	Predicted Chemical Shift (δ, ppm)
Aromatic (C-NH₂)	~145-150
Aromatic (CH)	~128-130
Aromatic (CH)	~114-116
Aromatic (C-CH₂)	~125-130
Methylene (-CH₂)	~55-60

Causality: The carbon attached to the amino group will be the most deshielded aromatic carbon. The chemical shift of the methylene carbon is influenced by the adjacent electron-withdrawing sulfonamide group.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The IR spectrum of 1-(4-aminophenyl)methanesulfonamide will show characteristic absorption bands for the N-H, S=O, and C-N bonds.

Table 3: Characteristic IR Absorption Bands for 1-(4-Aminophenyl)methanesulfonamide

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity
N-H stretch (amine)	3400-3300	Medium (two bands)
N-H stretch (sulfonamide)	3300-3200	Medium
C-H stretch (aromatic)	3100-3000	Medium
C-H stretch (aliphatic)	3000-2850	Medium
S=O stretch (asymmetric)	1350-1300	Strong
S=O stretch (symmetric)	1160-1120	Strong
C-N stretch	1350-1250	Medium

Causality: The two distinct bands for the primary amine N-H stretch are due to symmetric and asymmetric stretching modes. The strong absorptions for the S=O stretches are characteristic of the sulfonamide group.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound. For 1-(4-aminophenyl)methanesulfonamide (Molecular Weight: 186.23 g/mol ), the electron ionization (EI) mass spectrum is expected to show a molecular ion peak (M⁺) at m/z 186.

Table 4: Predicted Key Fragmentation Peaks in the Mass Spectrum of 1-(4-Aminophenyl)methanesulfonamide

m/z	Proposed Fragment
186	[M]⁺
106	[M - SO₂NHCH₃]⁺
92	[C₆H₄NH₂]⁺
79	[SO₂NHCH₃]⁺

Causality: The fragmentation pattern is dictated by the weakest bonds and the stability of the resulting fragments. The benzylic C-S bond is prone to cleavage, leading to the formation of the stable aminotropylium ion (m/z 106).

Part 2: Analytical Validation

Analytical validation demonstrates that an analytical procedure is suitable for its intended purpose.[1][2][3] High-Performance Liquid Chromatography (HPLC) is the workhorse for assessing the purity and quantifying sulfonamides.[4][5]

HPLC Method Development and Comparison

A robust HPLC method is essential for the routine analysis of 1-(4-aminophenyl)methanesulfonamide. A comparison between a standard HPLC-UV method and a more sensitive LC-MS/MS method is presented below.

Table 5: Comparison of HPLC-UV and LC-MS/MS Methods for Sulfonamide Analysis

Parameter	HPLC-UV	LC-MS/MS
Principle	Separation based on polarity, detection by UV absorbance.	Separation by polarity, detection by mass-to-charge ratio.
Sensitivity	Good (ng level)	Excellent (pg-fg level)
Specificity	Moderate; co-elution can be an issue.	High; provides structural information.
Cost	Lower	Higher
Application	Routine purity checks, quantification of major components.	Trace level analysis, impurity profiling, metabolite identification.

Validation Parameters and Acceptance Criteria

According to ICH Q2(R1) guidelines, the following parameters should be validated for an analytical procedure.[6][7]

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte in the sample for which the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

  • Repeatability: Precision under the same operating conditions over a short interval of time.

  • Intermediate Precision: Precision within the same laboratory, but with different analysts, on different days, and with different equipment.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Table 6: Typical Validation Results for a Sulfonamide HPLC Method

Parameter	Acceptance Criteria	Typical Result
Linearity (r²)	≥ 0.999	0.9995
Accuracy (% Recovery)	98.0 - 102.0%	99.5%
Repeatability (RSD)	≤ 2.0%	0.8%
Intermediate Precision (RSD)	≤ 3.0%	1.5%
LOD	Signal-to-Noise ≥ 3	0.1 µg/mL
LOQ	Signal-to-Noise ≥ 10	0.3 µg/mL
Robustness	RSD ≤ 5% for varied parameters	Passes

Part 3: Experimental Protocols and Visualizations

Synthesis Workflow

Caption: General synthesis workflow for 1-(4-Aminophenyl)methanesulfonamide.

• Step 1: Amination. To a solution of 4-nitrophenylmethanesulfonyl chloride in a suitable solvent (e.g., dichloromethane), add a solution of methylamine in excess at 0°C.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC).

• Upon completion, wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain crude N-methyl-4-nitrophenylmethanesulfonamide.

• Step 2: Reduction. Dissolve the crude intermediate in a suitable solvent (e.g., ethanol or ethyl acetate).

• Add a reducing agent such as palladium on carbon (for catalytic hydrogenation) or tin(II) chloride in hydrochloric acid.

• Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Filter the reaction mixture (if using a solid catalyst) and neutralize the solution.

• Extract the product with an organic solvent, wash, dry, and concentrate to yield the crude product.

• Purification. Purify the crude 1-(4-aminophenyl)methanesulfonamide by recrystallization or column chromatography.

Analytical Validation Workflow

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• 3. researchgate.net [researchgate.net]
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• 7. www2.chem.wisc.edu [www2.chem.wisc.edu]

Benchmarking the performance of 1-(4-Aminophenyl)methanesulfonamide against established antibiotics

A Comparative Guide for Researchers and Drug Development Professionals

Introduction: The Quest for Novel Antimicrobials

The relentless rise of antibiotic resistance necessitates a continuous search for new and effective antimicrobial agents. Among the compounds of interest is 1-(4-Aminophenyl)methanesulfonamide, a sulfonamide derivative closely related to Mafenide. This guide provides a comprehensive performance benchmark of 1-(4-Aminophenyl)methanesulfonamide against a panel of established antibiotics: Sulfamethoxazole, Ciprofloxacin, and Piperacillin. Through a detailed examination of their mechanisms of action and comparative in vitro efficacy data, this document aims to equip researchers and drug development professionals with the critical insights needed to evaluate the potential of this compound in the antimicrobial landscape.

Mechanism of Action: A Tale of Different Targets

The efficacy of an antibiotic is fundamentally linked to its mechanism of action. Here, we explore the distinct cellular targets of 1-(4-Aminophenyl)methanesulfonamide and our selected comparator antibiotics.

1-(4-Aminophenyl)methanesulfonamide and Sulfamethoxazole: Targeting Folate Synthesis

1-(4-Aminophenyl)methanesulfonamide, like other sulfonamides, exerts its bacteriostatic effect by disrupting the bacterial folic acid synthesis pathway.[1][2] Bacteria synthesize folic acid de novo, a process essential for the production of nucleotides and certain amino acids. The key enzyme in this pathway is dihydropteroate synthase (DHPS), which catalyzes the condensation of para-aminobenzoic acid (PABA) and dihydropterin pyrophosphate. Due to its structural similarity to PABA, 1-(4-Aminophenyl)methanesulfonamide acts as a competitive inhibitor of DHPS, thereby halting the production of dihydrofolic acid and impeding bacterial growth.[1][3]

Caption: Bacterial Folic Acid Synthesis Pathway and Sulfonamide Inhibition.

Ciprofloxacin: A Fluoroquinolone Targeting DNA Replication

Ciprofloxacin, a member of the fluoroquinolone class, employs a different strategy by targeting bacterial DNA replication.[4][5] It inhibits two essential type II topoisomerase enzymes: DNA gyrase and topoisomerase IV.[4][5] DNA gyrase is crucial for introducing negative supercoils into bacterial DNA, a process necessary for the initiation of replication and transcription. Topoisomerase IV is primarily involved in the decatenation of daughter chromosomes following replication. By inhibiting these enzymes, ciprofloxacin leads to the accumulation of double-strand DNA breaks, ultimately resulting in bacterial cell death.[5]

Piperacillin: A Beta-Lactam Targeting Cell Wall Synthesis

Piperacillin is a broad-spectrum β-lactam antibiotic that disrupts the synthesis of the bacterial cell wall.[6] It specifically targets penicillin-binding proteins (PBPs), which are enzymes responsible for the cross-linking of peptidoglycan, the primary structural component of the bacterial cell wall.[6][7] By acylating the active site of PBPs, piperacillin prevents the formation of these cross-links, leading to a weakened cell wall and subsequent cell lysis.[6]

Comparative In Vitro Efficacy: A Data-Driven Analysis

To provide a quantitative comparison, we have compiled in vitro susceptibility data for 1-(4-Aminophenyl)methanesulfonamide (reported as Mafenide acetate) and the comparator antibiotics against three clinically significant pathogens: Staphylococcus aureus (Gram-positive), Pseudomonas aeruginosa (Gram-negative), and Escherichia coli (Gram-negative). The data is presented as Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values.

Table 1: Comparative MIC and MBC Values (µg/mL)

Antibiotic	Organism	MIC (µg/mL)	MBC (µg/mL)	Citation(s)
1-(4-Aminophenyl)methanesulfonamide (Mafenide acetate)	Staphylococcus aureus	High	High	[8]
Pseudomonas aeruginosa	High	High	[8][9]
Escherichia coli	-	-
Sulfamethoxazole	Staphylococcus aureus	≤2/38 (with Trimethoprim)	-	[10][11]
Pseudomonas aeruginosa	-	-
Escherichia coli	-	-
Ciprofloxacin	Staphylococcus aureus	0.25 - 1	0.5 - 2
Pseudomonas aeruginosa	0.125 - 1	0.25 - 2	[12][13]
Escherichia coli	≤1	-
Piperacillin	Staphylococcus aureus	-	-
Pseudomonas aeruginosa	-	-
Escherichia coli	≤2 - >8	-	[14][15]

Note: Data for 1-(4-Aminophenyl)methanesulfonamide is often reported for Mafenide acetate, which is a closely related compound. The term "High" indicates that the reported MIC/MBC values are comparatively higher than those of the other tested antibiotics. Specific numerical values for Mafenide against S. aureus and E. coli are not consistently available in the reviewed literature. The values for Sulfamethoxazole are typically reported in combination with Trimethoprim.

Experimental Methodologies: Ensuring Scientific Rigor

The following protocols, based on Clinical and Laboratory Standards Institute (CLSI) guidelines, are essential for generating the comparative data presented above.[6][16][17]

Minimum Inhibitory Concentration (MIC) Determination (Broth Microdilution)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Determination.

Step-by-Step Protocol:

• Prepare Antibiotic Dilutions: Create a series of two-fold dilutions of the test antibiotic in cation-adjusted Mueller-Hinton Broth (CAMHB) in a 96-well microtiter plate.

• Prepare Inoculum: From a fresh (18-24 hour) culture, prepare a bacterial suspension in a sterile saline or broth to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Inoculate Plate: Dilute the standardized inoculum and add it to each well of the microtiter plate to achieve a final concentration of approximately 5 x 10⁵ CFU/mL. Include a growth control well (no antibiotic) and a sterility control well (no bacteria).

• Incubate: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

• Determine MIC: The MIC is the lowest concentration of the antibiotic at which there is no visible growth (turbidity) as observed with the naked eye.

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Step-by-Step Protocol:

• Perform MIC Test: Following the determination of the MIC, select the wells showing no visible growth.

• Subculture: Aliquot a standardized volume (e.g., 10 µL) from each of these clear wells onto an antibiotic-free agar plate.

• Incubate: Incubate the agar plates at 35°C ± 2°C for 18-24 hours.

• Determine MBC: The MBC is the lowest concentration of the antibiotic that results in a ≥99.9% reduction in the initial inoculum count.

Time-Kill Assay

This dynamic assay provides insights into the rate of bactericidal or bacteriostatic activity of an antibiotic over time.

Caption: Experimental Workflow for a Time-Kill Assay.

Step-by-Step Protocol:

• Prepare Test Cultures: Inoculate flasks containing CAMHB with a standardized bacterial suspension to achieve a starting density of approximately 5 x 10⁵ to 1 x 10⁶ CFU/mL.

• Add Antibiotic: Introduce the antibiotic at various concentrations (e.g., 1x, 2x, 4x MIC) to the respective flasks. Include a growth control flask without any antibiotic.

• Incubate and Sample: Incubate the flasks at 37°C with constant agitation. At predetermined time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each flask.

• Enumerate Viable Bacteria: Perform serial dilutions of the collected aliquots in sterile saline or PBS and plate them onto appropriate agar plates.

• Incubate and Count: Incubate the plates for 18-24 hours and count the number of colonies to determine the CFU/mL at each time point.

• Plot Data: Construct a time-kill curve by plotting the log₁₀ CFU/mL against time. A ≥3-log₁₀ (99.9%) reduction in CFU/mL from the initial inoculum is considered bactericidal activity.[18]

Discussion and Future Directions

The compiled data indicates that 1-(4-Aminophenyl)methanesulfonamide (as Mafenide acetate) demonstrates broad-spectrum antibacterial activity, but with comparatively higher MIC and MBC values against S. aureus and P. aeruginosa than the fluoroquinolone ciprofloxacin and the beta-lactam piperacillin.[8][9] Its mechanism of action, targeting the folate synthesis pathway, is similar to that of sulfamethoxazole.[1][2] This shared mechanism suggests a potential for cross-resistance with other sulfonamides.

The distinct mechanisms of action of ciprofloxacin (DNA replication inhibitor) and piperacillin (cell wall synthesis inhibitor) offer a clear advantage in terms of overcoming resistance mechanisms that may affect sulfonamides. The potent, bactericidal activity of these agents at low concentrations underscores their established clinical utility.

While the in vitro data for 1-(4-Aminophenyl)methanesulfonamide may suggest a lower potency compared to the selected established antibiotics, its unique properties, such as its ability to penetrate burn eschar, may confer advantages in specific clinical applications like topical wound infections.[19][20] Further research is warranted to fully elucidate the pharmacokinetic and pharmacodynamic properties of 1-(4-Aminophenyl)methanesulfonamide and to explore its potential in combination therapies. Time-kill assays would be particularly valuable in understanding the dynamics of its antibacterial effect and its potential for synergistic interactions with other antimicrobial agents.

References

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• CLSI. M07-A10 and CLSI M100-S25 - Package contains. ANSI Webstore. [Link]

• Clinical and Laboratory Standards Institute. Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically; Approved Standard—Eighth Edition.

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A Head-to-Head Comparison of Synthetic Routes for the Production of 1-(4-Aminophenyl)methanesulfonamide

Introduction

1-(4-Aminophenyl)methanesulfonamide (Structure: H₂N-C₆H₄-CH₂-SO₂NH₂) is a key chemical intermediate and structural motif found in a variety of pharmacologically active compounds. As an analog of the foundational sulfa drugs, it presents a versatile scaffold for drug discovery, combining a primary aromatic amine with a benzylsulfonamide moiety.[1][2] The efficient and scalable synthesis of this compound is of significant interest to researchers in medicinal chemistry and process development.

This guide provides an in-depth, head-to-head comparison of two distinct synthetic strategies for the production of 1-(4-Aminophenyl)methanesulfonamide. We will move beyond a simple listing of steps to analyze the underlying chemical principles, strategic advantages, and practical challenges of each route. The comparison will focus on metrics crucial for laboratory-scale synthesis and industrial scale-up, including yield, process complexity, safety, and reagent accessibility.

Overview of Synthetic Strategies

The core challenge in synthesizing 1-(4-Aminophenyl)methanesulfonamide lies in the controlled assembly of the substituted benzene ring, the benzylic methylene bridge, and the primary sulfonamide group. The two primary strategies diverge based on the timing of the introduction of the key functional groups: the amino group (-NH₂) and the methanesulfonamide group (-CH₂SO₂NH₂).

• Route A: The Nitration-First Approach. This is a linear synthesis that begins with a simple, inexpensive starting material (toluene). The electron-withdrawing nitro group is used to direct chemistry and is converted to the essential amino group in the final step.

• Route B: The Amino-First (Protected) Approach. This strategy begins with an aniline derivative (p-toluidine). The reactive amino group is temporarily "masked" with a protecting group to prevent unwanted side reactions during the construction of the side chain. This protecting group is then removed in the final step.

We will now explore each route in detail, followed by a direct comparative analysis.

Route A: The Nitration-First Synthetic Pathway

This pathway leverages the well-established chemistry of nitroarenes, using the nitro group as a precursor to the final amine. This approach is advantageous as it avoids the high reactivity of the aniline moiety during the early synthetic steps. The general principle of forming sulfonamides from sulfonyl chlorides is a classic and robust method.[3]

Workflow Diagram: Route A

Caption: Workflow for the Nitration-First synthetic route (Route A).

Mechanistic Rationale and Protocol

Step 1: Nitration of Toluene The synthesis begins with the electrophilic aromatic substitution of toluene. The methyl group is an ortho-, para-director, and steric hindrance favors the formation of the para-isomer, 4-nitrotoluene, which can be separated from the ortho-isomer by crystallization or distillation.

Step 2: Side-Chain Bromination A free-radical halogenation using N-Bromosuccinimide (NBS) and a radical initiator (e.g., AIBN or benzoyl peroxide) selectively brominates the benzylic position to yield 4-nitrobenzyl bromide.

Step 3: Formation of the Sulfonyl Chloride This is a two-part process. First, 4-nitrobenzyl bromide undergoes nucleophilic substitution with sodium sulfite to form sodium 4-nitrobenzylsulfonate. This salt is then treated with a chlorinating agent like phosphorus pentachloride (PCl₅) or thionyl chloride (SOCl₂) to generate the reactive 4-nitrobenzylsulfonyl chloride intermediate.

Step 4: Amination The classic method for forming a primary sulfonamide involves the reaction of the sulfonyl chloride with ammonia.[4] The highly reactive sulfonyl chloride is treated with an excess of aqueous ammonia to produce 4-nitrobenzylsulfonamide.

Step 5: Nitro Group Reduction The final step is the reduction of the nitro group to a primary amine. This can be achieved through various methods, such as catalytic hydrogenation (H₂ over Pd/C) or, more classically, using a metal-acid system like tin in hydrochloric acid.[5] An acidic workup yields the final product.

Route B: The Amino-First (Protected) Pathway

This strategy starts with a readily available aniline derivative, p-toluidine. The primary challenge in this route is managing the reactivity of the amino group, which is nucleophilic and can be oxidized. To circumvent this, the amine is protected, typically as an acetamide, rendering it temporarily inert to the conditions used to build the side chain. This approach is analogous to the industrial synthesis of the sulfa drug sulfanilamide.[1][2][6]

Workflow Diagram: Route B

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A Strategic Guide to De-risking Novel Compounds: Assessing the Off-Target Effects of 1-(4-Aminophenyl)methanesulfonamide in Cellular Models

In the landscape of modern drug discovery, the journey of a novel chemical entity from a promising hit to a clinical candidate is fraught with challenges. One of the most significant hurdles is the early identification and characterization of off-target effects, which can lead to unforeseen toxicity or diminished efficacy. This guide provides a comprehensive framework for assessing the off-target profile of a novel compound, using the hypothetical molecule 1-(4-Aminophenyl)methanesulfonamide as a case study. We will delve into a multi-tiered experimental strategy, comparing and contrasting state-of-the-art methodologies to build a robust understanding of a compound's cellular interactions beyond its intended target. This guide is intended for researchers, scientists, and drug development professionals seeking to implement a rigorous and scientifically sound approach to off-target liability assessment.

The Imperative of Early Off-Target Profiling

The principle of "fail early, fail cheap" is a cornerstone of efficient drug development. Unforeseen off-target interactions are a primary cause of late-stage attrition in the drug pipeline. Therefore, a proactive and systematic investigation of a compound's selectivity is not merely a regulatory requirement but a critical step in de-risking a project and making informed decisions about its progression. The following sections outline a logical, multi-faceted approach to characterizing the off-target landscape of a novel molecule like 1-(4-Aminophenyl)methanesulfonamide.

A Multi-Pronged Strategy for Unveiling Off-Target Interactions

A comprehensive assessment of off-target effects necessitates a combination of techniques that probe different aspects of compound-protein and compound-cell interactions. No single method is sufficient; rather, the integration of data from orthogonal assays provides the most complete picture. Our strategy will encompass broad panel screening, target engagement assays, and global systems-level analyses.

Kinase Profiling: A Primary Screen for a Promiscuous Target Class

Given that the human kinome represents one of the largest and most druggable enzyme families, and that many small molecules exhibit some degree of kinase inhibitory activity, a broad kinase panel screen is a logical starting point. This approach provides a rapid and cost-effective way to identify potential kinase off-targets.

Experimental Rationale: By screening 1-(4-Aminophenyl)methanesulfonamide against a large, representative panel of human kinases, we can quickly identify any significant and potent interactions. This data is crucial for early-stage lead optimization and for guiding subsequent mechanistic studies.

Workflow for Kinase Profiling:

Caption: Workflow for CETSA® coupled with mass spectrometry.

Step-by-Step Protocol for CETSA®-MS:

• Cell Treatment: Treat cultured cells with 1-(4-Aminophenyl)methanesulfonamide or a vehicle control for a defined period.

• Thermal Challenge: Aliquot the treated cells and expose them to a precise temperature gradient for a short duration.

• Lysis and Fractionation: Lyse the cells and separate the soluble protein fraction from the precipitated aggregates by centrifugation.

• Proteomic Analysis: Analyze the soluble fractions from each temperature point by quantitative mass spectrometry to identify and quantify the proteins present.

• Data Analysis: Plot the abundance of each protein as a function of temperature to generate a melting curve. A shift in the melting curve in the presence of the compound indicates a direct interaction.

Data Summary Table:

Protein	Melting Temp (Vehicle)	Melting Temp (Compound)	ΔTm (°C)
Protein X	52.3	56.8	+4.5
Protein Y	61.2	58.1	-3.1
Protein Z	48.9	49.1	+0.2
...	...	...	...

'Omics' Approaches: A Global View of Cellular Perturbations

To cast the widest net for identifying off-target effects, transcriptomic and proteomic profiling are unparalleled. [1][2]These unbiased, systems-level approaches measure the changes in gene and protein expression, respectively, following compound treatment.

Experimental Rationale: By comparing the global expression profiles of cells treated with 1-(4-Aminophenyl)methanesulfonamide to vehicle-treated cells, we can identify pathways and cellular processes that are perturbed by the compound. This can provide clues to its mechanism of action and potential off-target liabilities. [3][4] Workflow for Transcriptomic (RNA-Seq) and Proteomic Profiling:

Caption: Integrated workflow for transcriptomic and proteomic profiling.

Step-by-Step Protocol for 'Omics' Profiling:

• Cell Treatment: Treat cells with 1-(4-Aminophenyl)methanesulfonamide at various concentrations and time points.

• Sample Preparation: Isolate high-quality RNA and protein from the treated cells.

• Data Acquisition:

  • Transcriptomics: Prepare RNA-sequencing libraries and perform high-throughput sequencing.

  • Proteomics: Digest proteins into peptides and analyze by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Identify differentially expressed genes and proteins between compound-treated and control samples.

  • Perform pathway and gene set enrichment analysis to identify biological processes that are significantly altered.

Data Summary Table:

Pathway	Up/Down-regulated	p-value	Genes/Proteins Involved
Apoptosis Signaling	Up	<0.01	CASP3, BCL2, BAX
MAPK Signaling	Down	<0.05	MAPK1, MAPK3, JUN
Cell Cycle	Down	<0.01	CDK1, CCNB1, PLK1
...	...	...	...

Integrating the Data and Prioritizing Hits

The true power of this multi-pronged approach lies in the integration of the data from each orthogonal assay.

• High-Confidence Hits: A protein identified as a hit in the kinase screen, which also shows thermal stabilization in the CETSA® assay, and is part of a significantly perturbed pathway in the 'omics' analysis, represents a high-confidence off-target.

• Medium-Confidence Hits: A protein that is a hit in one direct binding assay (kinase screen or CETSA®) and is associated with a perturbed pathway.

• Hypothesis-Generating Hits: Perturbed pathways from 'omics' data that do not have a corresponding direct binding hit may suggest indirect effects or interactions with non-kinase targets that warrant further investigation.

Conclusion: A Roadmap to Safer and More Efficacious Therapeutics

The systematic assessment of off-target effects is a non-negotiable component of modern drug discovery. By employing a combination of broad-panel screening, direct target engagement assays like CETSA®, and global 'omics' profiling, researchers can build a comprehensive off-target profile for novel compounds such as 1-(4-Aminophenyl)methanesulfonamide. This integrated approach not only identifies potential liabilities early in the discovery process but also provides valuable insights into the compound's mechanism of action, ultimately paving the way for the development of safer and more effective medicines.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 1-(4-Aminophenyl)methanesulfonamide

For the innovative researchers, scientists, and drug development professionals dedicated to advancing therapeutic frontiers, the safe and effective handling of novel chemical entities is paramount. This guide provides essential, in-depth procedural guidance for managing 1-(4-Aminophenyl)methanesulfonamide (CAS No: 4403-84-3), a compound belonging to the sulfonamide and aromatic amine classes. Our focus extends beyond mere procedural steps to instill a deep understanding of the causality behind each safety recommendation, ensuring a culture of safety and scientific integrity in your laboratory.

Hazard Assessment: Understanding the "Why" Behind the Precautions

1-(4-Aminophenyl)methanesulfonamide is a solid, powdered substance that requires careful handling due to its toxicological profile. As an aromatic amine and a sulfonamide, it presents several potential hazards that dictate our safety protocols.

• Inhalation and Ingestion Toxicity: The primary routes of exposure are inhalation of the powder and accidental ingestion. Safety data for the hydrochloride salt form indicates it is harmful if swallowed or inhaled. The fine, dusty nature of the solid increases the risk of aerosolization during routine laboratory procedures like weighing and transferring.

• Skin and Eye Irritation: The compound is classified as a skin and eye irritant. Direct contact can cause inflammation and discomfort.

• Sensitization Potential: A significant concern with compounds of this class is the potential for allergic skin reactions (sensitization) upon repeated contact.[1] Once an individual is sensitized, subsequent exposures, even to minute quantities, can trigger a more severe allergic response.

Due to these hazards, all handling must be predicated on the principle of minimizing all potential routes of exposure.

Engineering Controls and Personal Protective Equipment (PPE): Your Primary Lines of Defense

The hierarchy of controls prioritizes engineering and administrative controls over personal protective equipment. The following integrated approach is mandatory for handling 1-(4-Aminophenyl)methanesulfonamide.

Engineering Controls: Containing the Hazard

The most critical engineering control is the use of a certified Chemical Fume Hood . All operations that involve handling the solid powder, including weighing, transferring, and preparing solutions, must be conducted within a fume hood to capture any airborne particles at the source.[3] This prevents inhalation and contamination of the general laboratory environment. For weighing operations, a ventilated balance enclosure (VBE) or powder containment hood is ideal.

Personal Protective Equipment (PPE): A Non-Negotiable Barrier

PPE is the final barrier between you and the chemical. The following must be worn at all times when handling 1-(4-Aminophenyl)methanesulfonamide.

PPE Category	Item	Specification and Rationale
Hand Protection	Double Gloves	Wear two pairs of nitrile gloves. Nitrile provides good resistance against a range of chemicals, including some solvents and bases.[2][4] Double-gloving allows for the safe removal of the outer, potentially contaminated glove without exposing the skin. Change gloves frequently and immediately if contamination is suspected.
Eye Protection	Safety Goggles	Chemical splash goggles are required to provide a complete seal around the eyes, protecting against airborne powder and splashes. Standard safety glasses with side shields do not offer sufficient protection.
Body Protection	Laboratory Coat	A fully buttoned, long-sleeved laboratory coat is essential to protect the skin and personal clothing from contamination.
Respiratory Protection	N95 Respirator (or higher)	When handling the powder outside of a fume hood (a practice that should be strictly avoided) or during spill cleanup where dust may be generated, a NIOSH-approved N95 respirator is the minimum requirement.[5] This protects against inhaling fine particles. For larger spills, a half- or full-face respirator with HEPA cartridges may be necessary.[5]

Operational Plan: A Step-by-Step Workflow for Safe Handling

This protocol outlines a self-validating system for handling 1-(4-Aminophenyl)methanesulfonamide, from preparation to disposal.

Caption: Workflow for handling 1-(4-Aminophenyl)methanesulfonamide.

Phase 1: Preparation

• Designate Work Area: All work must be performed in a designated area within a chemical fume hood. Cover the work surface with disposable, plastic-backed absorbent paper to contain any minor spills.

• Assemble Materials: Before starting, gather all necessary equipment: spatulas, weighing paper, tared containers, solvents, and labeled waste containers. This prevents the need to leave the work area mid-procedure.

• Verify Controls: Ensure the fume hood is functioning correctly. Check the airflow monitor and ensure the sash is at the appropriate working height.

Phase 2: Chemical Handling

• Don PPE: Put on your lab coat, safety goggles, and double nitrile gloves as specified in the table above.

• Weigh and Transfer: Carefully weigh the desired amount of 1-(4-Aminophenyl)methanesulfonamide. Use gentle motions to avoid creating airborne dust. If transferring from a larger container, open it away from your face.

• Solution Preparation: If making a solution, add the powder to the solvent slowly.

Phase 3: Decontamination and Disposal

• Decontaminate: Thoroughly wipe down the work surface, spatula, and any other equipment with a suitable solvent (e.g., 70% ethanol) and dispose of the wipes in the designated chemical waste container.

• Segregate Waste: All solid waste (contaminated gloves, wipes, weighing paper) must be placed in a clearly labeled, sealed hazardous waste container.

• Doff PPE: Remove PPE in the correct order to avoid cross-contamination: outer gloves, lab coat, inner gloves, and finally, goggles.

• Personal Hygiene: Wash your hands thoroughly with soap and water after the procedure is complete.

Emergency Procedures: Spill and Exposure Response

Spill Cleanup Protocol

For a small spill of solid 1-(4-Aminophenyl)methanesulfonamide (<1 gram) inside a fume hood:

• Alert Personnel: Notify others in the immediate area.

• Ensure PPE: Ensure you are wearing the full, appropriate PPE, including respiratory protection (N95 minimum).[5]

• Wet the Powder: Gently cover the spill with a damp paper towel or use a fine mist of water to wet the powder.[6] This is a critical step to prevent the powder from becoming airborne.

• Absorb and Collect: Carefully wipe up the wetted material with absorbent pads or paper towels, working from the outside of the spill inward.[7]

• Place in Waste Bag: Place all contaminated materials into a designated hazardous waste bag or container.

• Decontaminate Area: Clean the spill area thoroughly with soap and water, followed by a solvent rinse (e.g., 70% ethanol).

• Dispose: Seal the waste bag/container, label it, and dispose of it according to your institution's hazardous waste procedures.

For large spills, or any spill outside of a fume hood, evacuate the area immediately, restrict access, and contact your institution's Environmental Health and Safety (EHS) department.[6]

Exposure Response

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.

• Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15 minutes at an emergency eyewash station, holding the eyelids open. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Storage and Disposal Plan

Storage

Store 1-(4-Aminophenyl)methanesulfonamide in a tightly sealed, clearly labeled container. The storage location should be a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[8] Store it in a designated cabinet for toxic or hazardous chemicals.

Waste Disposal

Chemical waste disposal is governed by strict regulations. All waste containing 1-(4-Aminophenyl)methanesulfonamide, including contaminated labware and cleaning materials, must be treated as hazardous waste.

• Waste Identification: This compound may fall under EPA hazardous waste codes if it meets certain characteristics (e.g., toxicity) or is a part of a listed waste stream. Aromatic amine production can generate listed wastes such as K103 (process residues from aniline extraction).[3][9][]

• Segregation and Collection: Collect all waste in designated, properly sealed, and labeled hazardous waste containers. Do not mix with other waste streams unless instructed to do so by your EHS department.

• Professional Disposal: The final disposal must be handled by a licensed chemical destruction plant or a professional hazardous waste management company.[8] Never discharge this chemical or its waste into the sewer system. Consult your institution's EHS department for specific guidance on waste pickup and disposal procedures.

Summary of Key Chemical Data

Property	Value	Source
Chemical Name	1-(4-Aminophenyl)methanesulfonamide	[5]
CAS Number	4403-84-3	[5]
Molecular Formula	C₇H₁₀N₂O₂S	[5]
Molecular Weight	186.23 g/mol	[5]
Physical Form	Solid
Occupational Exposure Limit (OEL)	Not Established. Handle with high containment. For reference, the NIOSH REL for Aniline is the "lowest feasible" concentration and for o-Toluidine is also the "lowest feasible" concentration, as both are suspect carcinogens.[2]	OSHA/NIOSH

By integrating these safety protocols and the scientific rationale behind them into your daily laboratory operations, you build a foundation of trust and reliability—protecting yourself, your colleagues, and the integrity of your research.

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• 2. adem.alabama.gov [adem.alabama.gov]
• 3. Permissible Exposure Limits - Annotated Tables | Occupational Safety and Health Administration [osha.gov]
• 4. chemscene.com [chemscene.com]
• 5. osha.gov [osha.gov]
• 6. epa.gov [epa.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. wku.edu [wku.edu]
• 9. nyu.edu [nyu.edu]